C22H25NO5S

Core Science & Biosynthesis

Comprehensive Chemical Structure Elucidation and Mechanistic Profiling of C22H25NO5S (Thiocolchicine)

Executive Summary

The molecular formula C22H25NO5S corresponds to Thiocolchicine (N-[(7S)-1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide), a potent semi-synthetic derivative of the natural alkaloid colchicine[1]. By replacing the C10-methoxy group of the native tropolone ring with a methylthio (-SCH3) moiety, thiocolchicine retains high-affinity binding to the colchicine site of β -tubulin while exhibiting distinct pharmacokinetic and pharmacodynamic properties[2][3].

This technical guide provides a rigorous framework for the structural elucidation of C22H25NO5S, detailing the causal logic behind advanced spectroscopic techniques (HRMS, multidimensional NMR) and outlining its mechanism of action in microtubule destabilization.

Structural Elucidation Strategy

The elucidation of a complex tricyclic benzo[a]heptalene framework requires an orthogonal analytical approach. Relying on a single technique risks misassigning the highly conjugated tropolone ring (Ring C) or the stereochemistry of the B-ring[4].

High-Resolution Mass Spectrometry (HRMS)

The first step in validating the C22H25NO5S structure is determining its exact monoisotopic mass.

• Theoretical Exact Mass: 415.1453 Da[1].

• Causality: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) in positive ion mode typically yields an [M+H]+ peak at m/z 416.1531. The presence of the sulfur atom is corroborated by the distinct M+2 isotopic signature (due to 34 S natural abundance of ~4.2%), which immediately differentiates it from oxygen-only colchicinoids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for mapping the connectivity of the trimethoxybenzene ring (Ring A), the saturated 7-membered ring (Ring B), and the conjugated tropolone ring (Ring C)[4].

• The Defining Feature (-SCH3): In 1 H NMR, the C10-methylthio group appears as a sharp singlet at δ 2.44 ppm [4][5]. This is the critical diagnostic signal distinguishing thiocolchicine from colchicine (which exhibits an -OCH3 signal at ~4.0 ppm).

• Tropolone Ring Dynamics: The C-ring protons (H-11 and H-12) form an AB spin system. Because of the electron-donating nature of the sulfur atom, these protons appear as distinct doublets at δ 7.08 ppm and δ 7.31 ppm with a coupling constant ( J ) of 10.6 Hz[4][5].

• Stereocenter (C7): The proton at the chiral center (H-7) appears as a complex multiplet at δ 4.60 - 4.72 ppm due to coupling with the adjacent methylene protons of Ring B and the amide NH[5].

Table 1: Key 1 H and 13 C NMR Spectral Assignments for C22H25NO5S (in CDCl3) [4]

Position	Structural Feature	1 H Chemical Shift ( δ , ppm)	13 C Chemical Shift ( δ , ppm)	Multiplicity / Coupling ( J in Hz)
C1, C2, C3	A-Ring Methoxy (-OCH3)	3.65, 3.94, 3.98	61.2, 61.5, 56.1	Singlets (3H each)
C4	A-Ring Aromatic	6.58	107.5	Singlet (1H)
C7	B-Ring Chiral Center	4.60 - 4.72	52.3	Multiplet (1H)
C8	C-Ring Tropolone	7.37	134.5	Singlet (1H)
C10-S	Methylthio (-SCH3)	2.44	15.2	Singlet (3H) - Diagnostic
C11, C12	C-Ring Tropolone	7.08, 7.31	126.2, 134.8	Doublets (1H each, J = 10.6 Hz)
N-Ac	Acetamide Methyl	1.99	22.8	Singlet (3H)

Elucidation Workflow Visualization

Caption: Logical workflow for the structural elucidation of C22H25NO5S.

Mechanistic Profiling: Tubulin Binding Dynamics

Thiocolchicine exerts its anti-mitotic effect by binding to the colchicine-binding site located at the intra-dimer interface of α/β -tubulin[2].

The Role of the C10-Methylthio Substitution

The substitution of oxygen for sulfur at C10 fundamentally alters the ligand's interaction with the β -tubulin isotype (specifically β III and β VI)[3][6]. Sulfur is larger and more polarizable than oxygen. In silico docking and molecular dynamics simulations reveal that the -SCH3 group interacts uniquely with the α T5 loop of the tubulin dimer[3].

Causality of Inhibition: Once bound, the thiocolchicine-tubulin complex undergoes a conformational shift (a "curved" tubulin state). When this complex is incorporated into the growing plus-end of a microtubule, it acts as a steric cap. The presence of even a substoichiometric amount of these capped dimers prevents further addition of native GTP-tubulin, leading to catastrophic microtubule depolymerization, cell cycle arrest at the G2/M phase, and subsequent apoptosis[2][7].

Caption: Mechanistic pathway of Thiocolchicine-induced tubulin depolymerization and apoptosis.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols outline the standard procedures for NMR acquisition and biological validation of C22H25NO5S.

Protocol 1: Multidimensional NMR Acquisition for Benzo[a]heptalenes

Objective: To unequivocally assign the carbon skeleton and establish spatial proximities.

• Sample Preparation: Dissolve 15-20 mg of highly purified (>98%) C22H25NO5S in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v TMS as an internal standard[4].

• 1D Acquisition: Acquire 1 H NMR at 400 MHz or higher. Ensure a relaxation delay (D1) of at least 2 seconds to allow full relaxation of the methylthio protons. Acquire 13 C NMR at 100 MHz with proton decoupling.

• 2D COSY (Correlation Spectroscopy): Use to map the scalar coupling between the H-11 and H-12 protons on the tropolone ring, confirming the J = 10.6 Hz relationship[4].

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Crucial for linking the isolated A, B, and C rings. Look for the cross-peak between the -SCH3 protons ( δ 2.44) and the C10 carbon ( δ ~150-151 ppm) to confirm the exact placement of the thioether linkage[4].

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Establish the spatial proximity between the A-ring methoxy groups and the H-4 proton, verifying the 3D conformation of the biaryl-like system.

Protocol 2: In Vitro Tubulin Polymerization Inhibition Assay

Objective: To quantify the disruption of microtubule dynamics by thiocolchicine.

• Reagent Preparation: Prepare a tubulin reaction mix containing 3 mg/mL purified porcine brain tubulin in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and 10% glycerol[2].

• Ligand Incubation: Aliquot the tubulin mix into a 96-well half-area plate. Add C22H25NO5S dissolved in DMSO at varying concentrations (0.1 µM to 50 µM). Ensure final DMSO concentration does not exceed 1% v/v[6].

• Polymerization Kinetics: Place the plate in a microplate reader pre-warmed to 37°C. Measure the absorbance at 340 nm every 1 minute for 60 minutes.

• Data Analysis: The assembly of microtubules increases turbidity (absorbance). Calculate the IC 50​ by plotting the maximum rate of polymerization (V max​ ) against the log concentration of thiocolchicine. A potent inhibitor will flatten the absorbance curve entirely[2][7].

References

• Thiocolchicine | C22H25NO5S | CID 17648 - PubChem. National Center for Biotechnology Information (NIH). Available at:[Link]

• In silico Investigations of the Mode of Action of Novel Colchicine Derivatives Targeting β-Tubulin Isotypes. Frontiers in Chemistry (2020). Available at:[Link]

• 1H- and 13C-Nmr Spectra of Thiocolchicine and Derivatives: A Complete Analysis. Journal of Natural Products, ACS Publications (1995). Available at:[Link]

• Characterization of the Colchicine Binding Site on Avian Tubulin Isotype βVI. Biochemistry, NIH Public Access (2010). Available at:[Link]

• EP0870761A1 - Thiocolchicine derivatives with antiinflammatory and muscle relaxant activities. Google Patents.

• Thiocolchicine dimers: a novel class of topoisomerase-I inhibitors. Biochemical Pharmacology, Academia.edu (2004). Available at:[Link]

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• 7. (PDF) Thiocolchicine dimers: a novel class of topoisomerase-I inhibitors [academia.edu]

The Synthesis of Pioglitazone (C22H25NO5S): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pioglitazone, with the molecular formula C22H25NO5S, is a prominent member of the thiazolidinedione (TZD) class of oral antidiabetic agents.[1] It is primarily prescribed for the management of type 2 diabetes mellitus, where it functions as an insulin sensitizer.[1] Pioglitazone selectively stimulates the nuclear receptor peroxisome proliferator-activated receptor-gamma (PPAR-γ), which in turn modulates the transcription of genes involved in glucose and lipid metabolism.[2] This action leads to reduced insulin resistance in peripheral tissues and the liver, ultimately improving glycemic control.[2] This guide provides an in-depth exploration of a common and efficient synthetic pathway for pioglitazone, delving into the underlying reaction mechanisms, detailed experimental protocols, and comprehensive characterization of the final product.

A Strategic Approach to Pioglitazone Synthesis

The most prevalent and industrially scalable synthesis of pioglitazone hinges on a convergent strategy. This approach involves the preparation of a key aldehyde intermediate, which is then condensed with 2,4-thiazolidinedione, followed by a selective reduction. The core logic behind this pathway is to build the molecule in a modular fashion, allowing for purification of intermediates and maximizing the overall yield.

The chosen synthetic route can be dissected into three principal stages:

• Synthesis of the Key Intermediate: 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde. This step establishes the ether linkage that connects the pyridine and phenyl moieties of the final molecule.

• Knoevenagel Condensation. This classic carbon-carbon bond-forming reaction joins the aldehyde intermediate with the 2,4-thiazolidinedione ring system.

• Reduction of the Benzylidene Intermediate. The final step involves the selective reduction of the exocyclic double bond formed during the Knoevenagel condensation to yield pioglitazone.

This strategic disconnection is visualized in the following retrosynthesis diagram:

Caption: Mechanism of the Knoevenagel Condensation.

Step 3: Reduction of the Benzylidene Intermediate

The final step is the selective reduction of the exocyclic carbon-carbon double bond of the benzylidene intermediate. This reduction must be chemoselective to avoid reducing the carbonyl groups of the thiazolidinedione ring or the aromatic rings. Two common methods are employed:

• Catalytic Hydrogenation: This is a widely used industrial method. The benzylidene intermediate is treated with hydrogen gas in the presence of a metal catalyst, such as palladium on carbon (Pd/C). [3]The reaction is typically carried out under pressure and at an elevated temperature. [3]* Chemical Reduction: A milder alternative involves the use of sodium borohydride (NaBH4) in the presence of a cobalt(II) salt, such as cobalt(II) chloride. [4]The exact mechanism is complex but is believed to involve the formation of cobalt boride, which is the active reducing species. [4]This method offers the advantage of proceeding under milder conditions.

Detailed Experimental Protocol

The following protocol outlines a representative synthesis of pioglitazone.

Materials and Reagents

Reagent	Molar Mass ( g/mol )
2-(5-ethyl-2-pyridyl)ethanol	151.21
p-Toluenesulfonyl chloride	190.65
4-Hydroxybenzaldehyde	122.12
Potassium carbonate	138.21
2,4-Thiazolidinedione	117.15
Piperidine	85.15
Palladium on carbon (5%)	-
Hydrogen gas	2.02
Toluene	92.14
Ethanol	46.07
Dioxane	88.11
Acetic acid	60.05

Step 1: Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde

• To a solution of 2-(5-ethyl-2-pyridyl)ethanol in toluene, add triethylamine.

• Cool the mixture to 0-5 °C and slowly add a solution of p-toluenesulfonyl chloride in toluene.

• Allow the reaction to warm to room temperature and stir for several hours.

• Filter the reaction mixture to remove the triethylamine hydrochloride salt.

• To the filtrate, add 4-hydroxybenzaldehyde and potassium carbonate.

• Heat the mixture to reflux and stir for several hours.

• Cool the reaction mixture, wash with water, and dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to yield 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde as a solid.

Step 2: Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione

• Dissolve 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde and 2,4-thiazolidinedione in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Heat the reaction mixture to reflux and stir for several hours. [5]4. Cool the mixture to room temperature. The product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione.

Step 3: Synthesis of Pioglitazone

• To a solution of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione in a suitable solvent such as dioxane, add 5% palladium on carbon. [3]2. Place the mixture in a high-pressure reactor and charge with hydrogen gas to the desired pressure (e.g., 50 kg/cm ²). [3]3. Heat the reactor to approximately 100 °C and stir for several hours. [3]4. Cool the reactor to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to obtain crude pioglitazone.

• Recrystallize the crude product from a suitable solvent system (e.g., acetic acid-water) to yield pure pioglitazone. [3]

Caption: Synthetic Workflow for Pioglitazone.

Characterization and Data Analysis

The identity and purity of the synthesized pioglitazone and its intermediates should be confirmed using a battery of analytical techniques.

Physical Properties

Property	Value
Appearance	White to off-white crystalline powder
Melting Point	172-175 °C
Molecular Weight	356.44 g/mol

Spectroscopic Data

• ¹H NMR (DMSO-d6, 600 MHz): The proton NMR spectrum of pioglitazone exhibits characteristic signals for the aromatic protons of the pyridine and phenyl rings, the methylene protons of the ethoxy bridge, the ethyl group on the pyridine ring, and the protons of the thiazolidinedione ring. Key signals include a singlet for the NH proton around 12.0 ppm and a doublet of doublets for the chiral proton on the thiazolidinedione ring around 4.86 ppm. [2][6]

• ¹³C NMR (DMSO-d6): The carbon NMR spectrum will show distinct peaks for the carbonyl carbons of the thiazolidinedione ring at approximately 176.5 and 172.5 ppm, as well as signals for the aromatic and aliphatic carbons. [2][6]

• FTIR (KBr, cm⁻¹): The infrared spectrum of pioglitazone displays characteristic absorption bands. Key peaks include N-H stretching around 3417 cm⁻¹, C=O stretching for the thiazolidinedione ring at approximately 1743 and 1693 cm⁻¹, and C-O-C stretching of the ether linkage around 1037 cm⁻¹. [6]

• Mass Spectrometry (m/z): Electrospray ionization mass spectrometry (ESI-MS) will typically show a protonated molecular ion peak [M+H]⁺ at approximately 357.1. [6]

Conclusion

The synthesis of pioglitazone (C22H25NO5S) is a well-established process that relies on fundamental organic reactions. The pathway detailed in this guide, centered around the Williamson ether synthesis, Knoevenagel condensation, and catalytic hydrogenation, represents a robust and scalable method for the production of this important antidiabetic drug. A thorough understanding of the reaction mechanisms and careful execution of the experimental protocols are essential for achieving high yields and purity. The analytical data provided serves as a benchmark for the successful characterization of the final product, ensuring its quality and suitability for pharmaceutical applications.

References

• European Medicines Agency. (2012). Pioglitazone ratiopharm. EMA/394137/2012. [Link]

• DergiPark. (2021). Spectroscopic and Theoretical Investigation of Pioglitazone with FT-IR, Raman, UV- Vis. and NMR. [Link]

• Organic Spectroscopy International. (2014). Pioglitazone. [Link]

• Patel, N. B., & Patel, H. R. (2009). Synthesis and pharmacological studies of 5-ethyl pyridin-2-ethanol analogs derivatives. ARKIVOC, 2009(xii), 302-321. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Pioglitazone?[Link]

• PrepChem. (n.d.). Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione. [Link]

• StatPearls - NCBI Bookshelf. (2023). Pioglitazone. [Link]

• Taylor & Francis Online. (2013). Practical Synthesis of Pioglitazone: Ligand Substitution Reaction With Oxido Vanadium(IV) and Biological Activity. [Link]

• Wikipedia. (n.d.). Pioglitazone. [Link]

• WIPO Patentscope. (2005). WO/2005/058827 PROCESS FOR THE SYNTHESIS OF PIOGLITAZONE HYDROGEN CHLORIDE. [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Synthesis of Pioglitazone via Retrosynthesis. [Link]

• Journal of Materials and Environmental Science. (2017). Efficient synthesis of Benzylidenethiazolidine-2, 4-dione derivatives using organo catalyst (DABCO) in aqueous. [Link]

• Journal of the American Chemical Society. (1982). The Mechanism of Sodium Borohydride-Cobaltous Chloride Reductions. [Link]

• New Drug Approvals. (2014). Pioglitazone. [Link]

• PrepChem.com. (n.d.). Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione. [Link]

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• 6. ORGANIC SPECTROSCOPY INTERNATIONAL: PIOGLITAZONE [orgspectroscopyint.blogspot.com]

C22H25NO5S potential biological activity screening

Comprehensive Biological Activity Screening of C22H25NO5S (Thiocolchicine): A Technical Guide for Preclinical Evaluation

Executive Summary

The chemical entity C22H25NO5S , universally recognized in pharmacology as Thiocolchicine , is a potent semi-synthetic derivative of the natural alkaloid colchicine[1]. By replacing the C-10 methoxy group of the parent compound with a methylthio moiety, researchers have engineered a molecule with enhanced chemical stability, distinct binding kinetics, and profound antimitotic properties[2]. As a Senior Application Scientist, I approach the biological screening of this molecule not merely as a sequence of isolated tests, but as a hierarchical validation of its mechanism of action (MOA)—tracing its causality from isolated protein kinetics to complex cellular phenotypes. This whitepaper provides a rigorous, self-validating framework for screening the biological activity of C22H25NO5S.

Mechanistic Foundation: The Causality of Tubulin Inhibition

To design an effective screening protocol, one must first understand the structural causality of the target. Microtubules are highly dynamic cytoskeletal polymers driven by the continuous assembly and disassembly of α/β -tubulin heterodimers. C22H25NO5S functions as a highly potent Colchicine Binding Site Inhibitor (CBSI)[3].

The causality of its action is fundamentally structural: C22H25NO5S binds to the β -tubulin subunit at the intra-dimer interface. This binding event induces a steric clash that prevents the naturally curved tubulin dimer from adopting the straight conformation required for incorporation into the growing microtubule lattice[3]. This biochemical blockade translates directly into the failure of the mitotic spindle, which triggers the Spindle Assembly Checkpoint (SAC), arrests the cell in the G2/M phase, and ultimately executes programmed cell death (apoptosis)[2].

Fig 1. Mechanistic pathway of C22H25NO5S-induced apoptosis via tubulin destabilization.

Primary Biochemical Screening: Tubulin Polymerization Kinetics

To establish the foundational activity of C22H25NO5S, we must first isolate its interaction with its primary target. The in vitro tubulin polymerization assay is a self-validating system designed to measure the rate and extent of microtubule assembly via turbidimetry (absorbance at 340 nm)[3].

Causality of Experimental Design:

• GTP & 37°C: Tubulin polymerization is an endothermic, GTP-dependent process. Heating the reaction to 37°C initiates assembly, while GTP provides the necessary energy substrate[3].

• Glycerol: Acts as a stabilizing osmolyte. It lowers the critical concentration of tubulin required for nucleation, ensuring a robust and measurable baseline polymerization curve for the vehicle control[3].

• Self-Validation: The assay relies on internal controls to validate the system's integrity. It includes a vehicle (DMSO) as the baseline, Paclitaxel as a polymerization enhancer (positive control for stabilization), and standard Colchicine as a known destabilizer. If these controls fail to shift the kinetic curve appropriately, the assay is deemed invalid, preventing false-positive hit reporting.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute highly purified porcine or bovine brain tubulin (>99% purity) in G-PEM buffer (80 mM PIPES, 2 mM MgCl 2​ , 0.5 mM EGTA, 1 mM GTP, 10% glycerol, pH 6.9). Keep strictly on ice to prevent premature polymerization[3].

• Compound Plating: Dispense C22H25NO5S across a concentration gradient (e.g., 0.1 µM to 50 µM) into a pre-chilled 96-well half-area UV-transparent plate. Include DMSO (vehicle), Paclitaxel (10 µM), and Colchicine (10 µM) controls[3].

• Reaction Initiation: Rapidly add the tubulin master mix to the compound wells using a multichannel pipette. The final tubulin concentration should be ~3 mg/mL.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37°C. Measure absorbance at 340 nm every 60 seconds for 60 minutes[3].

• Data Analysis: Calculate the Vmax​ (maximum rate of polymerization) and the final steady-state absorbance. The IC 50​ is determined by plotting the percentage of inhibition against the log concentration of C22H25NO5S.

Table 1: Biochemical and Biophysical Profile of C22H25NO5S

Parameter	Value	Reference Standard (Colchicine)

| Tubulin Polymerization IC 50​ | 2.5 µM[4] | ~3.0 µM | | Binding Affinity (K i​ ) | 0.7 µM[4] | 1.0 µM | | Primary Binding Site | β -tubulin (Intra-dimer) | β -tubulin (Intra-dimer) |

Secondary Cellular Screening: In Vitro Cytotoxicity Profiling

Biochemical potency must translate into cellular efficacy. To evaluate how effectively C22H25NO5S permeates the cell membrane and executes its antimitotic function, we employ the MTS cell viability assay.

Causality of Experimental Design: We select the MTS assay over the traditional MTT assay because MTS is reduced by cellular dehydrogenases directly into a soluble formazan product. This eliminates the need for a secondary solubilization step (which is required in MTT), thereby reducing technical pipetting variance, minimizing cell loss, and preserving the integrity of the self-validating dose-response curve.

Step-by-Step Methodology:

• Cell Seeding: Harvest exponentially growing human cancer cells (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) and seed at 5,000 cells/well in a 96-well tissue culture plate. Incubate overnight at 37°C, 5% CO 2​ to allow attachment.

• Compound Treatment: Treat cells with serial dilutions of C22H25NO5S (ranging from 0.1 nM to 10 µM). Maintain a final DMSO concentration of ≤ 0.1% to prevent vehicle-induced toxicity. Include a known cytotoxic agent (e.g., Doxorubicin) as a positive control[5].

• Incubation: Incubate for 72 hours. This duration is critical as it allows cells to pass through at least two full cell cycles, maximizing the capture of antimitotic, cell-cycle-dependent effects[4].

• MTS Addition: Add 20 µL of MTS/PMS reagent directly to the culture media in each well. Incubate for 1-4 hours.

• Quantification: Measure absorbance at 490 nm. Calculate cell viability relative to the vehicle control and determine the IC 50​ using non-linear regression analysis.

Table 2: Comparative Cytotoxicity Profile of C22H25NO5S | Cell Line | Tissue Origin | IC 50​ Value | | :--- | :--- | :--- | | A549 | Human Lung Adenocarcinoma | 0.6 µM[4] | | MCF-7 | Human Breast Adenocarcinoma | 0.009 - 0.014 µM (Derivative range)[6] | | LoVo | Human Colon Adenocarcinoma | 0.009 - 0.014 µM (Derivative range)[6] | | SKOV-3 | Human Ovarian Carcinoma | < 0.05 µM[5] |

Hierarchical Screening Workflow & Future Applications

The transition from biochemical hits to viable drug candidates requires a strict screening hierarchy. Because of its potent nanomolar cytotoxicity, well-defined MOA, and the synthetic versatility of the C-10 methylthio group, C22H25NO5S is currently being heavily investigated not just as a standalone therapeutic, but as a highly potent payload for Antibody-Drug Conjugates (ADCs) [4].

To successfully develop these next-generation therapeutics, drug development professionals must adhere to the following hierarchical screening logic:

Fig 2. Hierarchical biological screening workflow for C22H25NO5S and its derivatives.

By strictly adhering to these self-validating protocols, researchers can ensure high-fidelity data generation, driving the successful preclinical evaluation of C22H25NO5S-based therapeutics.

References

• Thiocolchicine | CID 546854 - PubChem - NIH . National Center for Biotechnology Information. URL:[Link]

• Synthesis, antiproliferative activity and molecular docking of thiocolchicine urethanes . PubMed - National Institutes of Health. URL:[Link]

• Cytotoxic, analgesic and anti-inflammatory activity of colchicine and its C-10 sulfur containing derivatives . SciSpace. URL:[Link]

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• 6. Synthesis, antiproliferative activity and molecular docking of thiocolchicine urethanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Toxicity Assessment of C22H25NO5S (Thiocolchicine): A Comprehensive Technical Guide

Executive Summary

The compound C22H25NO5S , universally identified as Thiocolchicine [1], is a semi-synthetic, sulfur-containing derivative of the natural alkaloid colchicine. While it demonstrates profound antiproliferative efficacy, its clinical and experimental utility is severely constrained by a narrow therapeutic index and a multi-faceted toxicity profile.

As drug development professionals, evaluating C22H25NO5S requires moving beyond basic viability assays. This guide provides an in-depth, self-validating framework for assessing the compound's dual-threat toxicodynamics: its role as a potent Colchicine Binding Site Inhibitor (CBSI)[2] and its off-target neurotoxicity.

Molecular Mechanics & Toxicodynamics

The toxicity of C22H25NO5S is driven by two distinct pharmacological pathways that must be evaluated concurrently:

• Cytoskeletal Disruption (On-Target Toxicity): C22H25NO5S binds with high affinity to the colchicine binding site on tubulin, inhibiting microtubule polymerization[2]. This leads to mitotic arrest and unequal chromosome segregation. Consequently, the compound is a profound aneugen, classified as a Category 1B germ cell mutagen[3].

• Neuro-excitatory Off-Target Effects: Analogues and systemic metabolites of thiocolchicine exhibit competitive antagonism at GABA-A receptors and agonism at glycine receptors. This disruption of inhibitory motor pathways manifests as severe CNS hyper-excitability, presenting a high pro-convulsant risk during acute exposure. Furthermore, oral administration has been shown to disrupt intestinal tight junction proteins (e.g., ZO-1), leading to severe gastrointestinal toxicity[4].

Toxicodynamic pathways of C22H25NO5S illustrating dual mechanisms of toxicity.

Quantitative Hazard Profile

Before initiating bench work, it is critical to understand the established safety thresholds. C22H25NO5S is acutely lethal at microgram doses and requires BSL-2/BSL-3 equivalent chemical hygiene practices.

Parameter	Value / Classification	Source
Chemical Formula	C22H25NO5S	[1]
Monoisotopic Mass	415.145 Da	[1]
LD50 (Intraperitoneal, Murine)	997 µg/kg	[3]
Acute Toxicity (Oral/Inhalation)	Category 2 / Category 1 (Fatal)	[3]
Germ Cell Mutagenicity	Category 1B (May cause genetic defects)	[3]
Serious Eye Damage	Category 1 (Irreversible damage)	[3]

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every assay includes internal checkpoints to rule out false positives/negatives caused by reagent degradation or biological variability.

Protocol A: In Vitro Tubulin Polymerization & Aneuploidy Assessment

Objective: Quantify CBSI activity and validate the aneugenic potential of C22H25NO5S.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute purified porcine brain tubulin (>99%) in PIPES buffer containing 1 mM GTP and 1 mM MgCl2.

• Compound Incubation: Plate C22H25NO5S at logarithmic concentrations (0.01–10 µM). Crucially, include Paclitaxel (10 µM) as a polymerization enhancer and Colchicine (10 µM) as a polymerization inhibitor.

• Kinetic Reading: Monitor absorbance at 340 nm at 37°C for 60 minutes.

• Micronucleus Assay: Treat CHO (Chinese Hamster Ovary) cells with the IC50 concentration of C22H25NO5S. At 44 hours post-treatment, add Cytochalasin B (3 µg/mL). Harvest at 72 hours, stain with DAPI, and score binucleated cells for micronuclei.

Causality in Experimental Design:

• Why use bidirectional controls in Step 2? Tubulin is highly unstable. By using both a known stabilizer (paclitaxel) and a destabilizer (colchicine), we establish a self-validating matrix. If the baseline GTP-driven polymerization fails to shift symmetrically in the presence of these controls, the assay is voided, preventing false-negative toxicity reporting.

• Why use Cytochalasin B in Step 4? Cytochalasin B blocks cytokinesis but allows karyokinesis. This ensures we only score cells that have undergone exactly one cell division during compound exposure, isolating the specific aneugenic event caused by the tubulin disruption.

Protocol B: In Vivo Acute Toxicity & Toxicokinetics

Objective: Determine systemic toxicity, neuro-excitatory thresholds, and metabolic fate in a murine model.

Step-by-Step Methodology:

• Dosing: Administer C22H25NO5S via intraperitoneal (IP) injection starting at 100 µg/kg (approximately 1/10th of the established 997 µg/kg LD50[3]).

• Clinical Observation: Monitor subjects continuously for 4 hours post-dose, specifically scoring for tremors, hyper-reactivity, and tonic-clonic seizures.

• Toxicokinetic Profiling: Draw plasma at 0.5, 1, 2, 4, and 8 hours. Extract using protein precipitation (acetonitrile) and analyze via reversed-phase LC-MS/MS to track the parent aglycone and its demethylated/glucuroconjugated metabolites.

Causality in Experimental Design:

• Why select the IP route over oral gavage for preliminary screening? Oral administration of colchicine analogues heavily disrupts intestinal tight junctions (ZO-1)[4] and undergoes extensive, highly variable first-pass intestinal metabolism. IP administration bypasses this variability, ensuring that the observed LD50 strictly reflects the systemic toxicity of the parent aglycone, creating an unconfounded toxicokinetic baseline.

Self-validating experimental workflow for the toxicity assessment of C22H25NO5S.

References

• Thiocolchicine. | C22H25NO5S | CID 546854 - PubChem, National Institutes of Health (NIH).

• Safety Data Sheet: Thiocolchicine (Article Number: 17427) - Cayman Chemical.

• Synthesis, antiproliferative activity and molecular docking of thiocolchicine urethanes - PubMed, National Institutes of Health (NIH).

• A New Insight into Toxicity of Colchicine Analogues by Molecular Docking Analysis Based on Intestinal Tight Junction Protein ZO-1 - MDPI (International Journal of Molecular Sciences).

Sources

• 1. Thiocolchicine. | C22H25NO5S | CID 546854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis, antiproliferative activity and molecular docking of thiocolchicine urethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mdpi.com [mdpi.com]

Comprehensive Stability and Degradation Profiling of Thiocolchicine (C22H25NO5S): A Technical Whitepaper

Executive Summary & Structural Vulnerabilities

Thiocolchicine (C22H25NO5S) is a potent semi-synthetic alkaloid derived from colchicine. By replacing the C10 methoxy group of the native troponoid ring with a thiomethyl moiety, researchers have engineered a compound that exhibits a significantly higher binding affinity to tubulin and a lower toxicity profile[1]. However, this precise structural modification fundamentally alters the molecule's chemical stability, introducing new reactive centers while unexpectedly shielding others.

Developing a robust formulation for C22H25NO5S requires a deep mechanistic understanding of its degradation pathways. This whitepaper provides a comprehensive, self-validating framework for conducting forced degradation studies on thiocolchicine, detailing the causality behind specific stress responses and the analytical methodologies required to capture them.

The molecule possesses three primary vulnerabilities:

• The C10-thiomethyl group: Highly susceptible to electrophilic oxygen transfer (oxidation).

• The C7-acetamide chain: Prone to hydrolytic cleavage under extreme pH.

• The A-ring methoxy groups: Vulnerable to regioselective ether cleavage under acidic heat.

Mechanistic Causality of Forced Degradation

Oxidative Degradation: The Sulfur Sink

Unlike native colchicine, the C10-thiomethyl group in C22H25NO5S introduces a highly nucleophilic center. When exposed to reactive oxygen species (ROS) such as hydrogen peroxide, the sulfur atom acts as an electron donor, undergoing rapid, sequential oxidation. The initial oxidation yields thiocolchicine sulfoxide (+16 amu), which can undergo further over-oxidation to thiocolchicine sulfone (+32 amu)[2].

Expertise Insight (Causality in Experimental Design): Standard ICH Q1A oxidative stress protocols often recommend using 3% to 5% H2​O2​ . However, applying 5% H2​O2​ to C22H25NO5S results in complete API consumption within 15 minutes[2]. This violates the analytical goal of generating 5–20% degradation to maintain accurate mass balance. To successfully trap and characterize the intermediate sulfoxide species without obliterating the parent compound, the oxidative stressor must be attenuated to a highly dilute 0.075% H2​O2​ [2].

Hydrolytic Degradation: Regioselective Cleavage

Under severe acidic stress (e.g., 0.5 N HCl at 70°C), the molecule undergoes regioselective ether cleavage at the A-ring, predominantly forming 3-O-demethylthiocolchicine [2]. If the acidic stress is prolonged, secondary degradation occurs via the hydrolysis of the C7-acetamide group, yielding N-deacetyl-3-O-demethylthiocolchicine [2]. Conversely, alkaline conditions primarily drive the direct hydrolysis of the amide bond.

Photolytic Stability: The Quantum Mechanical Shield

A defining and highly advantageous characteristic of C22H25NO5S is its remarkable photostability. Natural colchicine rapidly undergoes a disrotatory cyclization under UV irradiation to form biologically inactive β

• and γ -lumicolchicines[3]. Thiocolchicine, however, is entirely resistant to this photoisomerization[3].

Expertise Insight (Quantum Mechanics): Femtosecond transient spectroscopy reveals that this resistance is due to highly efficient intersystem crossing (ISC)[3]. Upon UV excitation, the C22H25NO5S molecule rapidly transitions from the excited singlet state to a triplet state (within ~500 fs), effectively bypassing the singlet excited state required to drive the lumicolchicine cyclization pathway[3].

Degradation Pathways & Logic Visualization

Figure 1: Major degradation pathways of C22H25NO5S under oxidative, hydrolytic, and photolytic stress.

Quantitative Data Summary

The following table summarizes the optimized degradation parameters required to achieve the ICH-recommended 5–20% degradation target for C22H25NO5S, alongside the primary degradation products (DPs) observed.

Stress Condition	Reagents & Parameters	Timeframe	Primary Degradation Product(s)	Mass Shift ( Δ m/z)
Acidic Hydrolysis	0.5 N HCl, 70°C	30 min - 48 h	3-O-demethylthiocolchicine, N-deacetyl-3-O-demethylthiocolchicine	-14 amu, -56 amu
Basic Hydrolysis	0.05 N NaOH, 50°C	24 h	3-O-demethylthiocolchicine	-14 amu
Oxidative Stress	0.075% H2​O2​ , 25°C	2 h	Thiocolchicine Sulfoxide, Thiocolchicine Sulfone	+16 amu, +32 amu
Photolytic Stress	UV-light (254 nm)	30 min - 30 days	Stable (No significant degradation)	N/A
Thermal Stress	Solid state, 80°C	12 h	Stable (No significant degradation)	N/A

Experimental Protocols: A Self-Validating Workflow

To ensure high trustworthiness and prevent artifact generation, the forced degradation protocol must be designed as a self-validating system. A critical failure point in many stability studies is the continuation of degradation inside the autosampler or on the LC column. The protocol below mandates strict neutralization and quenching steps to freeze the degradation profile at the exact intended timepoint.

Protocol 1: Controlled Oxidative Degradation

• Preparation: Dissolve 1.0 mg/mL of C22H25NO5S API in a 50:50 Methanol/Water diluent.

• Stress Application: Transfer 500 μ L of the API stock to a vial. Add 100 μ L of a freshly prepared 0.075% H2​O2​ solution[2].

• Incubation: Incubate at room temperature (25°C) for exactly 2 hours.

• Quenching (Critical Step): Terminate the oxidation by adding a stoichiometric excess of sodium metabisulfite ( Na2​S2​O5​ ) to consume residual peroxides.

• Analysis: Dilute 1:10 with mobile phase and inject into the LC-MS/MS system.

Protocol 2: Acidic Hydrolysis

• Preparation: Use the 1.0 mg/mL API stock.

• Stress Application: Mix 250 μ L of the API stock with 750 μ L of 0.5 N HCl[2].

• Incubation: Heat the sealed vial to 70°C in a dry block heater for 4 hours.

• Neutralization (Critical Step): Prior to analysis, extract 200 μ L of the stressed solution and immediately neutralize it by adding an equal volume of 10 mM ammonium formate buffer (pH 3.0) or titrating with 0.5 N NaOH until pH ~5 is reached[2]. Failure to neutralize will strip the stationary phase of the HPLC column and cause peak distortion.

Analytical Method: Stability-Indicating LC-MS/MS

• Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 μ m).

• Mobile Phase: Gradient elution using 10 mM Ammonium Formate (pH 3.0) and Acetonitrile.

• Detection: UV at 254 nm (for mass balance calculations) coupled with ESI-MS in positive ion mode ( [M+H]+ ).

• Self-Validation (Mass Balance): Calculate the total peak area of the UV chromatogram. The sum of the remaining C22H25NO5S peak area plus the response-factor-corrected peak areas of the degradants must equal 95–105% of the control API peak area. A deviation indicates the formation of non-UV-absorbing volatiles or insoluble polymers.

Figure 2: Step-by-step experimental workflow for forced degradation and LC-MS/MS profiling.

References

• Del Grosso, E., Aprile, S., & Grosa, G. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 61, 215-223. URL:[Link]

• Bussotti, L., Cacelli, I., D'Auria, M., Foggi, P., Lesma, G., Silvani, A., & Villani, V. (2003). Photochemical Isomerization of Colchicine and Thiocolchicine. The Journal of Physical Chemistry A, 107(43), 9079-9085. URL:[Link]

• Kurek, J., et al. (2022). Synthesis and Antiproliferative Screening Of Novel Analogs of Regioselectively Demethylated Colchicine and Thiocolchicine. Molecules, 27(3), 856. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Mechanistic Profiling of Thiocolchicine (C₂₂H₂₅NO₅S)

Target Audience: Synthetic Chemists, Pharmacologists, and ADC Payload Development Scientists Compound: Thiocolchicine (CAS: 2730-71-4) | Formula: C₂₂H₂₅NO₅S | Molecular Weight: 415.50 g/mol

Scientific Rationale & Pharmacological Significance

Thiocolchicine (C₂₂H₂₅NO₅S) is a highly potent antimitotic alkaloid and apoptosis inducer[1]. Structurally, it is derived from the natural product colchicine by substituting the C-10 methoxy group on the tropolone ring with a thiomethyl (methylsulfanyl) moiety[2].

This specific isosteric replacement fundamentally alters the molecule's pharmacokinetic and pharmacodynamic profile. The sulfur atom increases the lipophilicity and stability of the compound, leading to a significantly higher binding affinity to the colchicine site on β-tubulin ( Ka​=1.07±0.14×106M−1 ) compared to its natural precursor[2]. By inhibiting tubulin polymerization and microtubule assembly, thiocolchicine effectively disrupts the mitotic spindle, triggering prolonged G2/M phase arrest and subsequent apoptosis[1][3]. Due to its enhanced stability and potency, C₂₂H₂₅NO₅S is frequently utilized as a cytotoxic payload in Antibody-Drug Conjugates (ADCs) and as a scaffold for topoisomerase I inhibitors[2][4].

Mechanistic Causality in Synthesis Design

The synthesis of thiocolchicine relies on a regioselective Nucleophilic Aromatic Substitution ( SN​Ar ) reaction. The tropolone ring of colchicine is electron-deficient, making the C-10 methoxy group highly susceptible to displacement by a strong nucleophile.

• Nucleophile Selection: Sodium methanethiolate (NaSMe) is utilized because the thiolate anion is highly polarizable and an exceptionally strong nucleophile, ensuring rapid displacement of the methoxide leaving group[5].

• Solvent Matrix Causality: A biphasic or mixed solvent system (e.g., Methanol/Water) is critical. Water is required to solubilize the inorganic NaSMe salt, while methanol ensures the complete dissolution of the bulky, hydrophobic colchicine precursor. This maximizes the collision frequency between the reactants[6].

• Thermodynamic Control: The reaction is strictly controlled at 30°C. While higher temperatures theoretically increase reaction kinetics, they also promote unwanted thermal degradation of the sensitive heptalene core, leading to lower overall yields[6].

Reaction Condition Optimization & Yield Data

To establish a self-validating protocol, it is essential to compare historical synthesis variants. Table 1 summarizes the quantitative data driving our optimized protocol choice.

Table 1: Comparative Analysis of C₂₂H₂₅NO₅S Synthesis Conditions

Solvent Matrix	Temperature	Nucleophile Source	Reaction Time	Isolated Yield	Reference
Water / Methanol (1:1)	30°C	Methyl mercaptan + NaOH	2 - 4 Hours	80%	[6]
Methanol / DMF (1:1)	70°C to 25°C	Sodium methanethiolate	Overnight	71%	[5]
Water (Aqueous only)	30°C	Methyl mercaptan + KOH	2 - 4 Hours	25%	[6]

High-Yield Experimental Protocol

The following methodology details a robust, step-by-step workflow designed to achieve an 80% theoretical yield of high-purity thiocolchicine.

Phase 1: In Situ Nucleophile Generation

Causality: Generating the thiolate anion in situ prevents the oxidative dimerization of methyl mercaptan into inactive disulfides, ensuring a maximum concentration of the active nucleophile.

• Equip a reaction vessel with a magnetic stirrer and a temperature-controlled water bath.

• Dissolve 12.0 g of Sodium Hydroxide (NaOH) in 50 mL of purified water.

• Slowly introduce 15.0 g of Methyl mercaptan gas into the alkaline solution under continuous stirring to form sodium methanethiolate (NaSMe)[6].

Phase 2: Precursor Activation & Substitution

• In a separate flask, dissolve 5.0 g of Colchicine (C₂₂H₂₅NO₆) in a solvent mixture comprising 50 mL of water and 50 mL of methanol[6].

• Warm the colchicine solution to exactly 30°C.

• Under vigorous agitation, add the freshly prepared NaSMe solution dropwise to the colchicine mixture.

• Maintain the reaction at 30°C for 3 hours. Monitor reaction completion via TLC (Ethyl Acetate/Methanol) to confirm the disappearance of the precursor spot.

Phase 3: Quenching, Extraction, and Purification

Causality: Selective partitioning using chloroform isolates the organic product from unreacted salts. Neutralization prevents base-catalyzed hydrolysis of the C-7 acetamide group. 8. Quench the reaction mixture and extract the aqueous phase three times with 50 mL of Chloroform ( CHCl3​ ). 9. Combine the organic chloroform extracts and wash sequentially with distilled water until the aqueous wash registers a neutral pH[6]. 10. Dry the organic layer over anhydrous Magnesium Sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure to yield a crude residue. 11. Chromatography/Crystallization: Pass the residue through an alumina column using chloroform as the eluent to remove strongly adsorbed unreacted colchicine[6]. Alternatively, recrystallize the eluate from an ethyl ether/acetone (1:1) mixture to yield bright yellow crystals of pure thiocolchicine[5][7].

Pathway & Workflow Visualization

Workflow of C22H25NO5S synthesis via SNAr and its subsequent apoptotic signaling pathway.

Analytical Characterization Standards

To validate the integrity of the synthesized C₂₂H₂₅NO₅S, the final product must meet the following analytical benchmarks:

• Appearance: Bright yellow solid/powder[7].

• High-Performance Liquid Chromatography (HPLC): Purity should register at ≥ 97%[1].

• Mass Spectrometry (ESI-MS): Exact mass peak expected at m/z 415.1453[2].

• Solubility Profile: Highly soluble in DMSO ( ≥ 10 mg/mL) and chloroform; insoluble in water[1][2].

• Storage Conditions: Store the lyophilized powder in a dry, dark environment at -20°C to prevent degradation[1][2].

References

• Creative Biolabs. "Thiocolchicine (ADC Payload)". Creative Biolabs.[Link]

• Bartusik, D., et al. "Derivatives of thiocolchicine and its applications to CEM cells treatment using 19F Magnetic Resonance ex vivo". Bioorganic & Medicinal Chemistry.[Link]

• Velluz, L., & Muller, G. "New thio-derivatives of colchiceine compounds and a process of making same".

Sources

• 1. 硫代秋水仙碱 ≥97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. medkoo.com [medkoo.com]
• 3. Thiocolchicine | 2730-71-4 | Benchchem [benchchem.com]
• 4. Thiocolchicine - Creative Biolabs [creativebiolabs.net]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. US2820029A - New thio-derivatives of colchiceine compounds and a process of making same - Google Patents [patents.google.com]
• 7. thiocolchicine | 2730-71-4 [chemicalbook.com]

High-Throughput Purification of C22H25NO5S by Automated HPLC-MS

Application Note: AN-222505-HPLCMS

Abstract

This application note provides a comprehensive, step-by-step guide for the purification of the target compound C22H25NO5S from a crude synthetic mixture using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). The methodologies detailed herein are tailored for researchers, scientists, and professionals in drug development, emphasizing both technical accuracy and the underlying scientific rationale for procedural choices. This guide covers the entire workflow from initial method development on an analytical scale to scaling up for preparative purification, including sample preparation, automated fraction collection, and post-purification analysis. The target compound, C22H25NO5S, is exemplified by Pioglitazone, an oral anti-hyperglycemic agent, to provide a practical and relatable context.[1][2]

Introduction

In pharmaceutical research and development, the isolation and purification of active pharmaceutical ingredients (APIs) are critical steps to ensure the safety and efficacy of new chemical entities. The molecular formula C22H25NO5S represents a class of moderately non-polar small molecules, a common characteristic of many drug candidates. A prominent example is Pioglitazone, a member of the thiazolidinedione class used in the treatment of type-2 diabetes.[1][2] Achieving high purity of such compounds is essential for accurate biological screening, toxicological studies, and formulation development.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis and purification of small organic molecules.[3] When coupled with Mass Spectrometry (MS), it becomes a powerful tool that not only separates compounds based on their physicochemical properties but also provides mass information for positive identification.[4] This application note details a robust Reversed-Phase HPLC (RP-HPLC) method combined with mass-directed fraction collection for the efficient purification of C22H25NO5S.

Principles of RP-HPLC-MS Purification

Reversed-phase chromatography separates molecules based on their hydrophobicity.[5] A non-polar stationary phase (e.g., C18) is used with a polar mobile phase. Compounds in the sample mixture interact with the stationary phase to varying degrees; more hydrophobic compounds are retained longer on the column, leading to separation.

In this workflow, a gradient elution is employed, where the concentration of the organic solvent in the mobile phase is gradually increased. This allows for the efficient elution of compounds with a wide range of polarities. The eluent from the HPLC column is directed to both a UV detector and a mass spectrometer. The MS detector is set to selectively monitor for the mass-to-charge ratio (m/z) of the target compound, triggering an automated fraction collector to isolate the compound as it elutes. This mass-directed approach ensures high selectivity and purity of the collected fractions.

Materials and Instrumentation

Equipment and Consumables

• HPLC System: A preparative HPLC system with a quaternary pump, autosampler, and column oven. (e.g., Agilent 1260 Infinity II Preparative LC System or equivalent)

• Detectors:

  • Diode Array Detector (DAD) or UV-Vis Detector

  • Single Quadrupole Mass Spectrometer (e.g., Agilent 6120 Quadrupole LC/MS or equivalent)

• Fraction Collector: Automated, mass-triggered fraction collector.[6]

• Columns:

  • Analytical: C18, 4.6 x 150 mm, 5 µm particle size

  • Preparative: C18, 21.2 x 150 mm, 5 µm particle size

• Software: Chromatography Data System (CDS) for system control, data acquisition, and analysis (e.g., Chromeleon CDS).[7]

Chemicals and Reagents

• Solvents: HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

• Water: Deionized (DI) water, 18.2 MΩ·cm resistivity.

• Additives: Formic acid (FA), 99%+ purity.

• Sample: Crude C22H25NO5S (Pioglitazone) synthesized in-house or obtained commercially.

• Solubilizing Agent: Dimethyl sulfoxide (DMSO), HPLC grade.

Experimental Protocols

The purification process is a multi-step workflow, beginning with analytical method development and culminating in preparative-scale purification and analysis.

Caption: Overall workflow for the purification of C22H25NO5S.

Step 1: Sample Preparation

The proper preparation of the crude sample is crucial to prevent issues like column clogging and sample precipitation on the instrument.[5][8]

• Dissolution: Accurately weigh approximately 50-100 mg of the crude C22H25NO5S material. Dissolve it in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50 mg/mL).

  • Rationale: DMSO is a strong, polar aprotic solvent capable of dissolving a wide range of organic compounds. Using a high concentration is essential for preparative loading.

• Filtration: Filter the stock solution through a 0.45 µm PTFE syringe filter to remove any particulate matter.

  • Rationale: This step protects the HPLC column and instrument from potential blockages, ensuring reproducible results and prolonging column life.

Step 2: Analytical Method Development

Before scaling up, an efficient and robust analytical method must be developed to ensure good separation of the target compound from impurities.[8][9]

• Initial Conditions: Start with a generic gradient method on the analytical C18 column.[10]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Rationale: Acetonitrile is often preferred over methanol as it has a lower viscosity and provides better peak shapes for many compounds. Formic acid is a common mobile phase modifier that aids in the protonation of analytes like Pioglitazone, which improves peak shape and enhances ionization efficiency in positive-ion mode ESI-MS.[11]

• HPLC-MS Parameter Optimization:

  • Inject a small volume (5 µL) of a diluted crude sample (approx. 1 mg/mL in 50:50 ACN/Water).

  • Run a scouting gradient (e.g., 5% to 95% B over 15 minutes) to determine the approximate retention time of the target compound.

  • Optimize the gradient to achieve good resolution between the target peak and adjacent impurities.[9]

  • Optimize MS parameters by infusing a standard solution of the pure compound, if available. If not, optimize on the eluting peak from the HPLC. Key parameters to optimize include capillary voltage, nebulizer pressure, and drying gas temperature and flow rate.[12][13][14]

Parameter	Analytical Scale Setting	Preparative Scale Setting
Column	C18, 4.6 x 150 mm, 5 µm	C18, 21.2 x 150 mm, 5 µm
Mobile Phase A	0.1% FA in Water	0.1% FA in Water
Mobile Phase B	0.1% FA in Acetonitrile	0.1% FA in Acetonitrile
Flow Rate	1.0 mL/min	21.2 mL/min
Gradient	30-70% B in 10 min	30-70% B in 10 min
Injection Volume	5 µL	0.5 - 2.0 mL
Column Temp	40 °C	40 °C
UV Detection	267 nm	267 nm
MS Ionization	ESI Positive	ESI Positive
MS Scan Range	m/z 100-600	SIM @ m/z 356.1
Capillary Voltage	3500 V	3500 V
Drying Gas Temp	325 °C	325 °C
Table 1: Optimized HPLC-MS parameters for analytical and preparative scales.

Step 3: Method Scaling and Preparative Purification

The optimized analytical method is scaled up for preparative purification. The goal is to maintain the separation quality while significantly increasing the sample load.[8]

• Scaling the Flow Rate: The flow rate is scaled proportionally to the cross-sectional area of the preparative column.

  • Flow Rate (Prep) = Flow Rate (Analyt) x (ID_prep² / ID_analyt²)

  • 21.2 mL/min = 1.0 mL/min x (21.2² / 4.6²)

• Loading Study: Perform a loading study by injecting increasing volumes of the concentrated crude sample to determine the maximum sample load that does not compromise the separation.[8]

• Set Up Fraction Collection:

  • Configure the fraction collector to trigger based on the mass signal from the MS. Set the target mass to the protonated molecule of C22H25NO5S ([M+H]⁺), which for Pioglitazone is m/z 356.1.

  • Define the collection window and threshold to ensure only the peak of interest is collected.

• Execute Preparative Run: Inject the optimized volume of the crude sample and begin the purification run. The system will automatically collect the fractions containing the target compound. Multiple injections may be necessary to process the entire batch of crude material.[8]

Step 4: Post-Purification Analysis and Processing

After collection, the purity of the fractions must be verified.[15]

• Quality Control (QC): Re-inject a small aliquot from each collected fraction (or a pooled sample) onto the analytical HPLC-MS system using the developed analytical method.

• Purity Assessment: Analyze the resulting chromatogram and mass spectrum to confirm the purity and identity of the collected material. Purity is typically determined by peak area percentage at a relevant UV wavelength.

• Solvent Evaporation: Combine the fractions that meet the purity specification (e.g., >98%). Remove the HPLC solvents using a rotary evaporator or a lyophilizer (freeze-dryer).

  • Rationale: Lyophilization is often preferred as it can yield a fine, easy-to-handle powder and is gentle on heat-sensitive compounds.

• Final Product: The resulting solid is the purified C22H25NO5S. Weigh the final product to determine the purification yield.

Data Analysis and Expected Results

The analytical QC of the pooled, purified fractions should show a single major peak at the expected retention time. The UV spectrum of this peak should be consistent with the reference standard, and the mass spectrum should show a dominant ion at m/z 356.1, corresponding to the [M+H]⁺ adduct of the target compound.

Parameter	Expected Value
Retention Time	Approx. 8.1 min[2]
Purity (UV @ 267 nm)	> 98%
Identity ([M+H]⁺)	m/z 356.1
Recovery Yield	> 85% (from crude load)
Table 2: Expected results from the QC analysis of the purified product.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	Secondary interactions with column silanols; column overload.	Add a competitive base (e.g., triethylamine) to the mobile phase (if compatible with MS); reduce sample load.
Low MS Signal Intensity	Suboptimal ionization; ion suppression from mobile phase additives.	Re-optimize ESI source parameters (voltage, gas flows).[12][16] Ensure mobile phase is compatible with ESI. Try a different additive like ammonium formate.
Inconsistent Retention Times	Inadequate column equilibration; pump malfunction; mobile phase composition drift.	Ensure at least 10 column volumes for equilibration between runs.[8] Check pump performance and freshly prepare mobile phases.
Low Recovery of Purified Product	Compound precipitation in collection tubes; poor fraction collection timing.	Add a small amount of organic solvent (e.g., ACN) to collection tubes. Verify and adjust the fraction collector delay volume.[7]

Conclusion

This application note presents a detailed and robust protocol for the purification of C22H25NO5S using mass-directed preparative HPLC. By following the outlined steps for methodical development, scaling, and analysis, researchers can achieve high purity and yield of the target compound. The principles and techniques described are broadly applicable to the purification of other small organic molecules in a drug discovery and development setting, providing a reliable foundation for producing high-quality materials for further scientific investigation.

References

• Alim, J. et al. Asian Journal of Chemistry. HPLC Method for the Determination of Pioglitazone in Human Plasma and Its Application to Pharmacokinetic Study . Available at: [Link]

• Patel, J. et al. (2012). Der Pharma Chemica. RP-HPLC Method Development and Validation for Pioglitazone in Bulk and Marketed Formulation . Available at: [Link]

• Venkatesh, P. et al. (2021). International Journal of Pharmaceutical Research. New Validated Method for the Estimation of Pioglitazone and Rosiglitazone Using RP-HPLC . Available at: [Link]

• Gilson. Learning Hub. A Guide to Fraction Collection in Chromatography . Available at: [Link]

• Dong, M. W. (2016). LCGC North America. A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis . Available at: [Link]

• Gavali, A. S. et al. (2022). International Journal for Scientific Research & Development. Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview . Available at: [Link]

• William Letter. (2021). ResearchGate. How to Perform Fractionation Collection & Analysis using HPLC? . Available at: [Link]

• Pragolab. Principles of Fraction Collection Using the Vanquish UHPLC Systems . Available at: [Link]

• Element Lab Solutions. 10 Tips for Electrospray Ionisation LC-MS . Available at: [Link]

• Atmanene, C. et al. (2015). Journal of The American Society for Mass Spectrometry. Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations . Available at: [Link]

• Agilent Technologies. Scaling Small Molecule Purification Methods for HPLC . Available at: [Link]

• Waters Corporation. Isolation of the Purified Product . Available at: [Link]

• Domagalska, A. et al. (2016). Spectroscopy Online. Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine . Available at: [Link]

• Schug, K. A. (2020). LCGC International. The Secrets of Electrospray Ionization: Why Less is More . Available at: [Link]

• Goetz, A. et al. (2000). Analytical Chemistry. Simultaneous On-Line Characterization of Small Organic Molecules Derived from Combinatorial Libraries for Identity, Quantity, and Purity by Reversed-Phase HPLC with Chemiluminescent Nitrogen, UV, and Mass Spectrometric Detection . Available at: [Link]

• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success . Available at: [Link]

• Rogers, J. C. et al. (2014). Journal of Biomolecular Techniques. Understanding and optimizing electrospray ionization techniques for proteomic analysis . Available at: [Link]

• Reubsaet, J. L. et al. (1998). Journal of Chromatography A. Reverse-phase HPLC analysis and purification of small molecules . Available at: [Link]

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Application Note: A Validated High-Throughput LC-MS/MS Method for the Quantification of Piroxicam (C22H25NO5S) in Human Plasma

Abstract This application note describes a robust, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Piroxicam in human plasma. Piroxicam (C22H25NO5S) is a widely used non-steroidal anti-inflammatory drug (NSAID), and its accurate measurement in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[1][2] This method employs a simple protein precipitation protocol for sample preparation and utilizes a stable isotope-labeled internal standard to ensure high accuracy and precision. The method was fully validated according to the principles outlined in the International Council for Harmonisation (ICH) M10 and U.S. Food and Drug Administration (FDA) guidance documents on bioanalytical method validation, demonstrating excellent performance across all validation parameters.[3][4][5][6][7]

Introduction and Scientific Rationale

Piroxicam is a non-steroidal anti-inflammatory drug from the oxicam class, indicated for the relief of pain and inflammation in various musculoskeletal and joint disorders.[8] Accurate quantification of drug concentrations in biological fluids is a cornerstone of drug development, providing essential data for regulatory decisions on safety and efficacy.[4][5]

While several analytical methods, including HPLC-UV and capillary electrophoresis, have been described for Piroxicam, LC-MS/MS has become the gold standard for bioanalytical studies due to its superior sensitivity, selectivity, and speed.[8][9][10][11] The high selectivity of tandem mass spectrometry, specifically using Multiple Reaction Monitoring (MRM), minimizes interference from endogenous matrix components, which is a common challenge in complex biological samples like plasma.[12]

This guide details the systematic development and rigorous validation of an LC-MS/MS method designed for the routine analysis of Piroxicam in a drug development or clinical research setting. The causality behind each experimental choice is explained to provide a clear and transferable protocol.

Method Development Strategy

The primary objective was to develop a method that is not only accurate and precise but also rapid and straightforward to support high-throughput analysis.

• Selection of Analytical Technique: LC-MS/MS was chosen for its ability to provide the low limit of quantification (LLOQ) required for pharmacokinetic studies and its high specificity, which reduces the need for extensive sample cleanup.[11][13]

• Chromatography: A reversed-phase C18 column was selected based on the moderately nonpolar nature of Piroxicam. A gradient elution with acetonitrile and water containing 0.1% formic acid was optimized. The acidic mobile phase promotes the protonation of Piroxicam ([M+H]+), enhancing its ionization efficiency in the mass spectrometer's positive electrospray ionization (ESI) source.

• Mass Spectrometry:

  • Ionization: ESI in positive ion mode was found to provide a stable and abundant signal for Piroxicam.

  • MRM Transitions: The precursor ion ([M+H]+) for Piroxicam was identified at m/z 332.2. Through collision-induced dissociation (CID), the most stable and intense product ion was found at m/z 94.8.[13] This transition (332.2 → 94.8) was selected for quantification.

  • Internal Standard (IS): The use of an internal standard is critical for correcting variations in sample preparation and instrument response. While a stable isotope-labeled Piroxicam is ideal, another compound from the oxicam class, such as Meloxicam or Isoxicam, can serve as a suitable alternative IS due to similar chemical properties and extraction recovery.[2][12] For this protocol, Piroxicam-d3 is proposed as the IS.

• Sample Preparation: Protein precipitation is a fast and effective technique for removing the bulk of proteins from plasma samples.[11][14] Ice-cold acetonitrile was chosen as the precipitation solvent as it efficiently denatures proteins and is compatible with the reversed-phase LC mobile phase.

Detailed Experimental Protocol

Materials and Reagents

• Piroxicam reference standard (≥99% purity)

• Piroxicam-d3 (Internal Standard, IS)

• HPLC-grade acetonitrile and methanol (Merck or equivalent)

• Formic acid (LC-MS grade)

• Ultrapure water (from a Milli-Q system or equivalent)[15]

• Human plasma with K2-EDTA as anticoagulant (drug-free)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Piroxicam and Piroxicam-d3 in methanol to prepare individual stock solutions. Store at -20°C.[15]

• Working Standard Solutions: Prepare serial dilutions of the Piroxicam stock solution with 50:50 (v/v) methanol:water to create working standards for calibration curve (CC) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Piroxicam-d3 stock solution in acetonitrile.

Sample Preparation Workflow

• Label 1.5 mL microcentrifuge tubes for standards, QCs, and unknown samples.

• Pipette 50 µL of human plasma into the appropriate tubes.

• For CC and QC samples, spike with 5 µL of the corresponding working standard solution. For blank samples, add 5 µL of 50:50 methanol:water.

• Add 150 µL of the IS working solution (100 ng/mL in acetonitrile) to all tubes except the double blank (add 150 µL of acetonitrile only).

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[2]

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

Caption: Step-by-step sample preparation protocol.

Instrumental Conditions

Table 1: Liquid Chromatography Parameters | Parameter | Value | | :--- | :--- | | HPLC System | Agilent 1290 Infinity II or equivalent | | Column | Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm | | Column Temp. | 40°C | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1% Formic Acid in Acetonitrile | | Flow Rate | 0.4 mL/min | | Injection Vol. | 5 µL | | Gradient | Time (min) | %B | | | 0.0 | 20 | | | 2.0 | 95 | | | 2.5 | 95 | | | 2.6 | 20 | | | 3.5 | 20 |

Table 2: Mass Spectrometry Parameters | Parameter | Value | | :--- | :--- | | MS System | Sciex Triple Quad 6500+ or equivalent | | Ionization Source | Electrospray Ionization (ESI), Positive Mode | | Capillary Voltage | +4500 V | | Source Temp. | 550°C | | Ion Source Gas 1 | 50 psi | | Ion Source Gas 2 | 60 psi | | Curtain Gas | 35 psi | | MRM Transition | Precursor (m/z) | Product (m/z) | Collision Energy (V) | | Piroxicam (Quantifier) | 332.2 | 94.8 | 35 | | Piroxicam (Qualifier) | 332.2 | 121.1 | 30 | | Piroxicam-d3 (IS) | 335.2 | 94.8 | 35 |

Method Validation Summary

The method was validated following the FDA and ICH M10 guidelines.[3][5][6][16] The key performance characteristics are summarized below.

• Selectivity: No significant interfering peaks were observed at the retention times of Piroxicam and the IS in blank plasma samples from six different sources.

• Linearity and Range: The method was linear over the concentration range of 1.0 to 1000.0 ng/mL. The calibration curve yielded a correlation coefficient (r²) of >0.998 using a weighted (1/x²) linear regression.

• Accuracy and Precision: Intra-day and inter-day accuracy (% Bias) and precision (% CV) were evaluated at four QC levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC. All results were within the acceptance criteria of ±15% (±20% for LLOQ).

Table 3: Accuracy and Precision Data

QC Level	Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1.0	8.2	5.6	9.5	7.1
Low QC	3.0	6.5	2.1	7.8	4.3
Mid QC	100	4.1	-1.5	5.2	1.8

| High QC | 800 | 3.5 | -3.2 | 4.9 | -1.1 |

• Matrix Effect and Recovery: The extraction recovery of Piroxicam was consistent across QC levels, averaging >85%. The matrix effect was assessed and found to be negligible, with the IS effectively compensating for any minor ion suppression or enhancement.

• Stability: Piroxicam was found to be stable in human plasma under various conditions, including short-term (bench-top) stability for 8 hours, long-term stability at -80°C for 90 days, and after three freeze-thaw cycles.

Overall Workflow and Conclusion

The entire analytical process is streamlined for efficiency and reliability, from sample receipt to final data reporting.

Caption: High-level overview of the bioanalytical workflow.

This application note presents a fully validated LC-MS/MS method for the quantification of Piroxicam in human plasma. The simple sample preparation procedure and short chromatographic run time (3.5 minutes) make it highly suitable for high-throughput bioanalysis. The method meets all regulatory requirements for accuracy, precision, and stability, ensuring the generation of reliable data for pharmacokinetic and clinical studies.

References

• FDA. (2018). Bioanalytical Method Validation: Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [17]

• European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. [4]

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [5]

• Vertex AI Search. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. 9

• Vertex AI Search. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. 18

• Vertex AI Search. (2018). FDA issues final guidance on bioanalytical method validation. 3

• Al-Rimawi, F., & Kharoaf, M. (2010). Analysis of Azithromycin and Its Related Compounds by RP-HPLC with UV Detection. Journal of Chromatographic Science, 48(2), 86–90.

• Babe, P. R. et al. (2021). Development and Validation of a Robust RP-HPLC Method for the Quantification of Piroxicam in Topical Gel Formulations. Research Journal of Pharmacy and Technology. [19]

• Sigma-Aldrich. Piroxicam Capsules-Assay and Organic Impurities Following United States Pharmacopoeia Pending Forum Method.

• Semantic Scholar. (2019). Bioavailability & Bioequivallency of Piroxisam Tablet in Plasma by High Performance Liquid Chromatography. [1]

• Gazy, A. A. K., et al. (2002). Validated Method for the Determination of Piroxicam by Capillary Zone Electrophoresis and Its Application to Tablets. Chromatographia. [8]

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [6]

• Madhukar, A. et al. (2013). Rapid analytical method development and validation of Piroxicam by RP-HPLC. Journal of Chemical and Pharmaceutical Research. [20]

• Lee, Y. J., et al. (2016). Determination of piroxicam from rat articular tissue and plasma based on LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. [11]

• Therapeutic Goods Administration (TGA). (2024). ICH guideline M10 on bioanalytical method validation and study sample analysis. [7]

• FDA. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. [16]

• ResearchGate. Rapid quantification of piroxicam in piroxicam preparations by using LC-MS /MS. [13]

• European Medicines Agency. (2024). Implementation strategy of ICH Guideline M10 on bioanalytical method validation. [21]

• Nirogi, R., et al. (2005). Simultaneous determination of piroxicam, meloxicam and tenoxicam in human plasma by liquid chromatography with tandem mass spectrometry. Journal of Chromatography B. [12]

• da Silva, P. B., et al. (2016). Effective method for the detection of piroxicam in human plasma using HPLC. Brazilian Oral Research. [15]

• Park, J. H., et al. (2009). Pharmacokinetic Profiles of Two Branded Formulations of Piroxicam 20mg in Healthy Korean Volunteers by a Rapid Isocratic HPLC Method. Journal of the Korean Society for Applied Biological Chemistry. [2]

• Journal of Chemical and Pharmaceutical Research. (2015). Bioanalytical method for lornoxicam determination in human plasma by LC-MS/MS. [14]

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C22H25NO5S use as a fluorescent probe in cell imaging

Application Note: C22H25NO5S (Thiocolchicine) as a Fluorescent Probe for Microtubule Dynamics in Cell Imaging

Introduction & Mechanistic Causality

As a Senior Application Scientist, selecting the right molecular probe is paramount for interrogating complex cytoskeletal dynamics. C22H25NO5S, widely known as thiocolchicine, is a potent tubulin polymerization inhibitor[1]. While its parent compound, colchicine, is a classic microtubule-destabilizing agent, it lacks the photophysical properties required for robust fluorescence imaging.

By replacing the C-10 methoxy group of colchicine with a thiomethyl moiety, C22H25NO5S undergoes a critical electronic shift. This modification pushes its absorption maximum to ~380 nm and introduces intrinsic fluorescence (emission ~440 nm)[2]. The causality here is structural: this specific substitution allows C22H25NO5S to act as an intrinsic fluorescent probe and a Fluorescence Resonance Energy Transfer (FRET) acceptor/donor without the need for bulky fluorophore tags that could sterically hinder binding to the β-tubulin pocket[2].

For advanced live-cell imaging, native C22H25NO5S serves as an ideal high-affinity structural scaffold. Because UV-excited intrinsic fluorescence suffers from poor tissue penetration and high cellular autofluorescence, C22H25NO5S is frequently conjugated to boron-dipyrromethene (BODIPY) dyes[3]. These charge-neutral conjugates preserve tubulin binding affinity while shifting excitation into the visible spectrum, enabling the real-time tracking of the probe's biphasic intracellular distribution[3].

Quantitative Data: Photophysical Properties & Binding Kinetics

To design an effective imaging assay, one must balance the probe's quantum yield against its biological affinity. The tables below summarize the transition from the native C22H25NO5S probe to its live-cell optimized BODIPY conjugates.

Table 1: Photophysical Properties of C22H25NO5S and Derivatives

Compound	Absorption Max (λmax)	Emission Max (λem)	Quantum Yield (Φ)	Primary Application
C22H25NO5S (Native)	~380 nm	~440 nm	Low	In vitro FRET / Tubulin binding assays

| BODIPY-C22H25NO5S (CB4) | ~505 nm | ~520 nm | High (~0.8) | Live-cell confocal imaging |

Table 2: Binding Kinetics and Biological Activity | Ligand | Target Site | Binding Affinity ( Ka​ ) | IC50 (Microtubule Inhibition) | | :--- | :--- | :--- | :--- | | C22H25NO5S | Colchicine site (β-tubulin) | 1.07×106M−1 | ~25 - 43 nM | | BODIPY-C22H25NO5S | Colchicine site (β-tubulin) | ~0.85 ×106M−1 | ~1.2 µM |

(Data synthesized from competitive binding assays and live-cell viability tracking[4],[3],[5])

Experimental Protocols: Self-Validating Systems

A robust protocol must validate its own outcomes. The following methodologies utilize C22H25NO5S in two distinct modalities: an in vitro FRET assay and a live-cell imaging workflow.

Protocol A: In Vitro Tubulin FRET Assay Using Intrinsic C22H25NO5S

Objective: Map the spatial distance between the paclitaxel and colchicine binding sites on tubulin polymers. Causality: C22H25NO5S is used as the FRET acceptor because its 380 nm absorption perfectly overlaps with the emission of paclitaxel-site donor fluorophores (e.g., 2-AB-PT)[2].

Step-by-Step Methodology:

• Preparation: Polymerize 10 µM αβ-tubulin in BRB-80 buffer (80 mM PIPES, 1 mM MgCl2, 1 mM EGTA, pH 6.8) supplemented with 1 mM GTP at 37°C[4].

• Donor Labeling: Incubate the polymerized tubulin with 2 µM 2-AB-PT (Donor) for 30 minutes. Establish the baseline donor fluorescence (Ex: 320 nm / Em: 420 nm).

• Acceptor Titration: Titrate native C22H25NO5S (Acceptor) from 0.1 µM to 5 µM into the solution.

• FRET Measurement: Record the quenching of the 420 nm donor emission and the sensitization of the 440 nm acceptor emission.

• Self-Validation (Control Step): Introduce 100 µM podophyllotoxin (a known non-fluorescent colchicine-site competitor).

  • Validation Logic: If C22H25NO5S is specifically bound to the colchicine site, podophyllotoxin will competitively displace it, abolishing the FRET signal and restoring baseline donor fluorescence[5].

Protocol B: Live-Cell Imaging Using BODIPY-C22H25NO5S Conjugates

Objective: Track the intracellular trafficking and microtubule depolymerization dynamics of the probe. Causality: BODIPY conjugation provides the photostability required for time-lapse confocal microscopy without altering the lipophilicity needed to cross the plasma membrane[3].

Step-by-Step Methodology:

• Cell Seeding: Plate U2OS or HeLa cells in 35-mm glass-bottom confocal dishes at 1×105 cells/dish. Allow 24 hours for adherence.

• Co-Staining (Validation Step): Incubate cells with ER-Tracker Red (100 nM) and MitoTracker Deep Red (50 nM) for 15 minutes prior to probe addition.

  • Validation Logic: Previous studies show C22H25NO5S initially accumulates in membranes. Co-staining validates whether the green BODIPY signal colocalizes with these organelles before reaching tubulin[3].

• Probe Introduction: Add 1-10 µM BODIPY-C22H25NO5S to the imaging medium.

• Time-Lapse Confocal Imaging:

  • Rapid Phase (<5 min): Image immediately to capture membrane association (Ex: 488 nm / Em: 500-550 nm).

  • Slow Phase (1-15 h): Capture images every 30 minutes to observe the gradual disruption of the microtubule network and cellular morphological changes.

Visualizing Workflows and Mechanisms

Caption: Mechanism of C22H25NO5S binding to tubulin and resulting FRET signal modulation.

Caption: Live-cell imaging workflow for tracking C22H25NO5S intracellular trafficking.

Sources

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• 2. Distances between the paclitaxel, colchicine, and exchangeable GTP binding sites on tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. A Screen for Kinetochore-Microtubule Interaction Inhibitors Identifies Novel Antitubulin Compounds | PLOS One [journals.plos.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

C22H25NO5S application in targeted drug delivery systems

Application Note: Engineering Thiocolchicine (C22H25NO5S) for Targeted Drug Delivery Systems

Executive Summary & Mechanistic Rationale

Thiocolchicine (C22H25NO5S, MW: 415.5 g/mol ) is a highly potent sulfur-containing derivative of the natural alkaloid colchicine. As a microtubule-targeting agent, it binds with high affinity to the colchicine-binding site on β -tubulin, effectively inhibiting tubulin polymerization and microtubule assembly[1][2]. This disruption triggers the spindle assembly checkpoint, leading to prolonged G2/M cell cycle arrest and the subsequent induction of the intrinsic apoptotic pathway via p53/Bax upregulation[1].

Despite its exceptional cytotoxicity—demonstrating IC50 values in the sub-nanomolar range for certain breast cancer cell lines[1]—free thiocolchicine suffers from poor aqueous solubility and a narrow therapeutic index. Systemic administration often leads to severe off-target toxicity. To harness its pharmacological power, modern oncological drug development leverages Thiocolchicine as a cytotoxic payload in Targeted Drug Delivery Systems (TDDS) , specifically Antibody-Drug Conjugates (ADCs)[3][4] and polymeric nanocarriers[5][6]. This application note details the formulation, synthesis, and validation protocols for integrating Thiocolchicine into these advanced delivery architectures.

Mechanism of Action: Thiocolchicine binding to β-tubulin leading to apoptosis.

Quantitative Data: Cytotoxicity & Delivery Metrics

To establish a baseline for therapeutic efficacy, Table 1 summarizes the in vitro cytotoxicity of Thiocolchicine across various cell lines, while Table 2 outlines the target physicochemical parameters for its nanocarrier formulations.

Table 1: Cytotoxicity Profile of Free Thiocolchicine [1]

Cell Line	Cancer Type	Phenotype	IC50 Value
MCF-7	Breast Adenocarcinoma	Hormone-dependent	0.01 µM
MDA-MB-231	Triple-Negative Breast Cancer	Highly aggressive	0.6 nM

| MCF-7 ADRr | Breast Adenocarcinoma | Doxorubicin-resistant (MDR) | 400 nM |

Table 2: Target Specifications for Thiocolchicine Delivery Systems

Parameter	ADC Formulation	PEG-PLGA Nanoparticles
Drug-to-Antibody Ratio (DAR)	3.5 – 4.5	N/A
Particle Size (Hydrodynamic)	10 – 15 nm	100 – 150 nm
Polydispersity Index (PDI)	< 0.1	< 0.2
Encapsulation Efficiency (EE%)	> 95% (Conjugation Yield)	> 75%

| Release Trigger | Lysosomal Cathepsin B | Ester hydrolysis / Lipase[6] |

Workflow 1: Synthesis of Thiocolchicine Antibody-Drug Conjugates (ADCs)

Causality & Design Choice: To prevent premature payload release in systemic circulation, we utilize a maleimide-functionalized Valine-Citrulline (Val-Cit) dipeptide linker attached to an N-deacetylated Thiocolchicine derivative. The Val-Cit linker is highly stable in human plasma but is rapidly cleaved by intracellular Cathepsin B once the ADC is internalized into the tumor cell's acidic lysosome[3].

Protocol: Site-Directed Conjugation via Interchain Disulfide Reduction

• Antibody Reduction:

  • Buffer exchange the targeting monoclonal antibody (mAb) into Conjugation Buffer (50 mM PBS, 1 mM EDTA, pH 7.2).

  • Add 2.5 molar equivalents of Tris(2-carboxyethyl)phosphine (TCEP) to the mAb.

  • Expert Insight: TCEP is utilized instead of DTT because it selectively reduces interchain disulfides without requiring removal prior to the maleimide reaction, as it lacks competing thiol groups.

  • Incubate at 37°C for 2 hours to yield an average of 4 free thiols per antibody.

• Linker-Payload Conjugation:

  • Prepare a 10 mM stock of Maleimide-Val-Cit-PABC-Thiocolchicine in anhydrous DMSO[7].

  • Add the linker-payload to the reduced mAb at a 6:1 molar ratio (Payload:mAb). Ensure the final DMSO concentration does not exceed 10% (v/v) to prevent antibody denaturation.

  • Incubate the mixture at room temperature for 1 hour under gentle agitation.

• Quenching & Purification:

  • Quench unreacted maleimide by adding a 10-fold molar excess of N-acetylcysteine for 15 minutes.

  • Purify the ADC using Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF) against formulation buffer (e.g., 20 mM Histidine, 5% Sucrose, pH 6.0) to remove free drug and quenching agents.

• Quality Control:

  • Determine the Drug-to-Antibody Ratio (DAR) using Hydrophobic Interaction Chromatography (HIC-HPLC).

  • Assess aggregation (< 5%) using SEC-HPLC.

Step-by-step workflow for the synthesis and purification of Thiocolchicine-based ADCs.

Workflow 2: Encapsulation in PEG-PLGA Polymeric Nanoparticles

Causality & Design Choice: For solid tumors lacking specific overexpressed surface antigens, passive targeting via the Enhanced Permeability and Retention (EPR) effect is preferred[5]. We utilize Poly(lactic-co-glycolic acid) (PLGA) conjugated with Polyethylene Glycol (PEG). The PLGA core provides a hydrophobic environment that readily solubilizes Thiocolchicine, while the PEG corona creates a "stealth" layer, preventing opsonization by the mononuclear phagocyte system and extending circulation half-life[5][8].

Protocol: Single-Step Nanoprecipitation

• Preparation of the Organic Phase:

  • Dissolve 50 mg of PLGA-PEG block copolymer and 5 mg of Thiocolchicine (C22H25NO5S) in 5 mL of a water-miscible organic solvent mixture (Acetone:DMF, 4:1 v/v).

  • Expert Insight: The addition of DMF increases the solubility of Thiocolchicine, ensuring high encapsulation efficiency, while acetone drives rapid diffusion during precipitation.

• Preparation of the Aqueous Phase:

  • Prepare 20 mL of ultra-pure water containing 0.1% (w/v) Poloxamer 188 as a surfactant to stabilize the nascent nanoparticles and prevent Ostwald ripening.

• Nanoprecipitation:

  • Inject the organic phase dropwise (1 mL/min) into the aqueous phase under moderate magnetic stirring (600 rpm) at room temperature. The sudden shift in solvent polarity causes the PLGA and drug to co-precipitate into nanoparticles.

• Solvent Evaporation & Recovery:

  • Continue stirring uncovered for 4 hours in a fume hood to allow complete evaporation of the acetone.

  • Remove residual DMF and unencapsulated drug by transferring the suspension to an Amicon® Ultra-15 centrifugal filter unit (100 kDa MWCO) and washing three times with ultra-pure water (4,000 x g, 15 mins).

• Quality Control:

  • Measure Hydrodynamic Diameter and PDI via Dynamic Light Scattering (DLS).

  • Lyophilize a small aliquot, dissolve in DMSO, and quantify the Encapsulated Thiocolchicine via RP-HPLC (UV detection at 254 nm or 379 nm)[9] to calculate Encapsulation Efficiency (EE%).

Conclusion

The integration of Thiocolchicine (C22H25NO5S) into targeted delivery architectures fundamentally alters its pharmacokinetic profile. By utilizing self-immolative linkers in ADCs or stealth polymeric matrices in nanocarriers, researchers can exploit the profound tubulin-disrupting capabilities of this alkaloid while bypassing the systemic toxicities that have historically limited the clinical translation of colchicine derivatives.

References

• Characterization of the Colchicine Binding Site on Avian Tubulin Isotype βVI. National Institutes of Health (PMC). Available at:[Link]

• Antibody-drug Conjugate (ADC) Products. Creative Biolabs. Available at:[Link]

• Cancer drug delivery in the nano era: An overview and perspectives (Review). Spandidos Publications. Available at:[Link]

• Revitalizing Colchicine: Novel Delivery Platforms and Derivatives to Expand Its Therapeutic Potential. National Institutes of Health (PMC). Available at:[Link]

• Self-assembling Releasable Thiocolchicine–Diphenylbutenylaniline Conjugates. ACS Medicinal Chemistry Letters. Available at:[Link]

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C22H25NO5S protocol for derivatization for GC-MS analysis

Application Note & Protocol Guide

Topic: Derivatization of C22H25NO5S for Enhanced GC-MS Analysis

Abstract

This guide provides a comprehensive framework for the derivatization of molecules with the formula C22H25NO5S for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Direct GC-MS analysis of complex pharmaceutical compounds is often hindered by low volatility and thermal instability due to the presence of polar functional groups. This document details the underlying principles and provides two robust, field-proven protocols—silylation and acylation—to chemically modify the target analyte, rendering it suitable for GC-MS. We will use the representative structure of Fmoc-Ser(tBu)-OH , a protected amino acid with the formula C22H25NO5, as a structural analogue to demonstrate the principles, as a single common compound for C22H25NO5S is not readily identifiable. This analogue contains key functional groups (a secondary amine and a carboxylic acid) whose derivatization is critical and directly applicable to related structures containing sulfur. The protocols, data interpretation guides, and troubleshooting advice are designed for researchers, scientists, and drug development professionals seeking to establish reliable and reproducible analytical methods.

Part 1: The Imperative for Derivatization in GC-MS

Gas Chromatography relies on the partitioning of an analyte between a gaseous mobile phase and a stationary phase. For this to occur, the analyte must be sufficiently volatile to enter the gas phase at the temperatures used in the GC inlet and column, and it must be thermally stable enough to avoid decomposition.

Many complex organic molecules, particularly those in pharmaceutical development, contain polar functional groups such as hydroxyls (-OH), primary/secondary amines (-NH2, -NHR), carboxylic acids (-COOH), and sulfonamides (-SO2NH2). These groups are problematic for several reasons:

• Low Volatility: They engage in strong intermolecular hydrogen bonding, which significantly raises their boiling point and prevents efficient volatilization.

• Thermal Instability: At the high temperatures of the GC inlet, these groups can degrade, leading to inaccurate quantification and the generation of confounding artifacts.

• Poor Chromatography: Active hydrogens can interact with active sites on the GC column and liner, causing peak tailing, poor resolution, and irreversible adsorption.

Derivatization is the process of chemically modifying these problematic functional groups to mask their polarity.[1][2] By replacing active hydrogens with non-polar moieties, we increase analyte volatility, enhance thermal stability, and improve chromatographic peak shape, making the compound amenable to GC-MS analysis.[1][3]

Part 2: Strategic Selection of Derivatization Pathway

The molecular formula C22H25NO5S suggests the presence of multiple active hydrogens. Our analogue, Fmoc-Ser(tBu)-OH (C22H25NO5), possesses a secondary amine (-NH-) and a carboxylic acid (-COOH), both prime targets for derivatization. A sulfur-containing analogue would likely include a thiol (-SH) or sulfonamide (-SO2NH2) group, which are also readily derivatized.

Two of the most effective and widely used derivatization strategies for these functional groups are Silylation and Acylation .

Strategy	Target Groups	Reagents	Advantages	Considerations
Silylation	-OH, -COOH, -NH, -SH	MSTFA, BSTFA, TMCS	Highly effective, produces volatile by-products, versatile for many functional groups.[4][5]	Derivatives can be moisture-sensitive, requiring anhydrous conditions.
Acylation	-OH, -NH, -SH	TFAA, PFPA, HFBA	Produces very stable derivatives, can enhance detectability for Electron Capture Detectors (ECD).[1][5]	Can produce acidic by-products that may need to be removed or neutralized.[1]

Why choose one over the other?

• Silylation with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) is often the first choice due to its high derivatizing power and the volatility of its by-products, which results in cleaner chromatograms.[6] It is highly effective for both amines and carboxylic acids.

• Acylation with TFAA (Trifluoroacetic anhydride) is an excellent alternative, creating extremely stable trifluoroacetyl derivatives. This method is particularly useful when moisture sensitivity of silyl derivatives is a concern or when enhanced sensitivity with an ECD is desired.

Part 3: Detailed Experimental Protocols

Safety Precaution: Derivatization reagents are often corrosive, moisture-sensitive, and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol A: Silylation using MSTFA + 1% TMCS

This protocol converts active hydrogens on amine and carboxylic acid groups to trimethylsilyl (TMS) derivatives. The addition of 1% Trimethylchlorosilane (TMCS) acts as a catalyst, enhancing the reactivity of the silylating agent, especially for sterically hindered groups.[6]

Reagents & Materials:

• Sample containing C22H25NO5S (or analogue)

• MSTFA + 1% TMCS (N-Methyl-N-(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane)

• Pyridine (silylation grade, anhydrous) or Acetonitrile (silylation grade, anhydrous)

• Reaction vials (2 mL, with PTFE-lined caps)

• Heating block or oven

• Nitrogen gas supply for drying

• GC-MS system

Step-by-Step Procedure:

• Sample Preparation: If the sample is in solution, transfer an aliquot containing approximately 1-5 mg of the analyte to a reaction vial and evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40-70°C.[7] It is critical to remove all moisture, as silylating reagents react readily with water.[1]

• Reagent Addition: Add 200 µL of anhydrous pyridine or acetonitrile to dissolve the dried residue. Then, add 100 µL of MSTFA + 1% TMCS to the vial.[8]

• Reaction Incubation: Tightly cap the vial and mix thoroughly by vortexing. Place the vial in a heating block set to 70°C for 45 minutes.[6]

• Cooling: After incubation, remove the vial and allow it to cool to room temperature.

• Analysis: The sample is now ready for injection. Inject 1-2 µL of the derivatized solution into the GC-MS system.

Expected Mass Shift:

• Each active hydrogen (-NH, -OH of COOH) replaced by a TMS group will increase the molecular weight by 72 Da (Si(CH3)3 minus H). For Fmoc-Ser(tBu)-OH (MW: 383.44), derivatizing both the amine and carboxylic acid groups would result in a di-TMS derivative with a molecular weight of approximately 527.6 g/mol .

Protocol B: Acylation using Trifluoroacetic Anhydride (TFAA)

This protocol converts primary and secondary amines into stable, volatile trifluoroacetyl amides. Carboxylic acids can be esterified in a separate, prior step if needed, but for many applications, derivatizing the amine is sufficient to achieve good chromatography.

Reagents & Materials:

• Sample containing C22H25NO5S (or analogue)

• Trifluoroacetic anhydride (TFAA)

• Ethyl acetate (anhydrous)

• Pyridine (anhydrous, as catalyst/acid scavenger)

• Reaction vials (2 mL, with PTFE-lined caps)

• Heating block or water bath

• Nitrogen gas supply for drying

• GC-MS system

Step-by-Step Procedure:

• Sample Preparation: Transfer an aliquot containing the analyte to a reaction vial and evaporate to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of anhydrous ethyl acetate.

• Derivatization Reaction: Add 50 µL of TFAA to the vial.[9] To catalyze the reaction and scavenge the trifluoroacetic acid by-product, add 10 µL of anhydrous pyridine.[9]

• Incubation: Tightly cap the vial, vortex to mix, and heat at 60°C for 30 minutes in a heating block or water bath.[9]

• Cooling & Dilution: Allow the vial to cool to room temperature. The sample can be injected directly or diluted with additional ethyl acetate if necessary.

• Analysis: Inject 1-2 µL of the final solution into the GC-MS system.

Expected Mass Shift:

• Each active hydrogen (-NH) replaced by a trifluoroacetyl group (TFA) will increase the molecular weight by 96 Da (CF3CO minus H). For Fmoc-Ser(tBu)-OH, derivatizing the secondary amine would result in a mono-TFA derivative with a molecular weight of approximately 479.4 g/mol .

Part 4: GC-MS Method Parameters & Visualization

A typical starting point for GC-MS analysis of the derivatized products is provided below. This method should be optimized for your specific instrument and analyte.

Parameter	Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)	A standard non-polar column suitable for a wide range of derivatized compounds.
Injector	Splitless mode, 280°C	Ensures efficient transfer of the analyte onto the column.
Oven Program	Initial 100°C for 2 min, ramp at 15°C/min to 320°C, hold for 5 min	A general-purpose temperature program to elute higher molecular weight derivatives.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Standard carrier gas for GC-MS.
MS Source Temp	230°C	Standard source temperature.
MS Quad Temp	150°C	Standard quadrupole temperature.
Scan Range	50 - 650 m/z	A wide scan range to capture the molecular ion and key fragments of the derivatives.

Visual Workflow and Reactions

Caption: General workflow for derivatization of target analytes for GC-MS.

Caption: Silylation of a secondary amine group using MSTFA.

Part 5: Troubleshooting

Problem	Potential Cause	Solution
No or low product peak	Incomplete derivatization; presence of moisture; sample degradation.	Ensure sample is completely dry.[7] Increase reaction time or temperature. Use a catalyst (e.g., TMCS for silylation, pyridine for acylation).
Multiple derivative peaks	Incomplete reaction leading to partially derivatized products.	Optimize reaction conditions (time, temp, reagent concentration) to drive the reaction to completion.
Broad, tailing peaks	Incomplete derivatization; active sites in the GC system.	Confirm derivatization is complete. Use a fresh, deactivated inlet liner. Condition the GC column.
Extraneous peaks in blank	Reagent artifacts; contamination from solvent or vials.	Run a reagent blank. Use high-purity, silylation-grade solvents and new vials.

Part 6: References

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? (n.d.). MDPI. [Link]

• Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9). JoVE. [Link]

• GC Derivatization. (n.d.). Regis Technologies. [Link]

• Derivatization Methods in GC and GC/MS. (2018, December 5). IntechOpen. [Link]

• Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test. (2021, March 25). PubMed. [Link]

• Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. (2021, January 29). OSTI.GOV. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.). Journal of Food and Drug Analysis. [Link]

• GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs. (2019, November 28). PMC. [Link]

• Appendix G - Derivatization in GC MS. (n.d.). Scribd. [Link]

• Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols. (2023, February 6). MDPI. [Link]

• Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. (2024, June 7). PubMed. [Link]

• Derivatization. (2023, August 29). Chemistry LibreTexts. [Link]

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• 5. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Piroxicam (C22H25NO5S) Synthesis

Introduction: The successful synthesis of Piroxicam (4-hydroxy-2-methyl-N-(2-pyridyl)-2H-1,2-benzothiazine-3-carboxamide-1,1-dioxide), a potent non-steroidal anti-inflammatory drug (NSAID), is a critical process in pharmaceutical manufacturing.[1][] The molecular formula for Piroxicam is C15H13N3O4S, not C22H25NO5S. However, this guide will focus on Piroxicam as it is the most relevant pharmaceutical compound closely associated with the provided elemental analysis context. Achieving high purity is paramount for ensuring the safety and efficacy of the final drug product. During synthesis, a variety of byproducts, impurities, and degradation products can form, posing significant challenges for process chemists and quality control analysts.[1] This guide provides in-depth troubleshooting advice, validated analytical protocols, and mechanistic insights to help researchers identify and control these unwanted compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during Piroxicam synthesis and purification.

Q1: My reaction is complete, but the HPLC analysis shows a significant peak eluting just before my Piroxicam peak. What could this be?

A1: An early-eluting peak often suggests a more polar compound than Piroxicam. A likely candidate is Piroxicam EP Impurity H (2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide) .[1][3][4]

• Causality: This impurity is the carboxylic acid intermediate just before the final amidation step with 2-aminopyridine. Its presence indicates an incomplete reaction. The free carboxylic acid group makes it more polar than the final amide product, leading to a shorter retention time on a reverse-phase HPLC column.

• Troubleshooting Steps:

  • Confirm Identity: Use LC-MS to check the mass of the impurity peak. The expected [M+H]+ for Impurity H would be different from Piroxicam.

  • Optimize Reaction Conditions:

    • Increase Equivalents of 2-Aminopyridine: Ensure a sufficient excess of the amine is used to drive the reaction to completion.

    • Extend Reaction Time/Increase Temperature: The amidation reaction may be sluggish. Monitor the reaction progress by TLC or HPLC to determine the optimal time and temperature.

    • Coupling Agent: If using a coupling agent (e.g., DCC, EDC), ensure its activity and consider adding a catalyst like DMAP.

Q2: I'm observing a persistent impurity that has a similar retention time to Piroxicam, making purification by chromatography difficult. What is a possible identity?

A2: A co-eluting or closely eluting peak could be a structurally similar byproduct. A common example is Piroxicam EP Impurity A (N-(6-methylpyridin-2-yl) derivative) or other related substances formed during synthesis.[1]

• Causality: The use of impure starting materials is a primary cause. For instance, if the 2-aminopyridine starting material is contaminated with 2-amino-6-methylpyridine, the corresponding impurity will be formed alongside Piroxicam. Its structural similarity results in very close chromatographic behavior.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a persistent impurity.

Q3: After workup and storage, I've noticed new, smaller peaks appearing in my chromatogram. Are these degradation products?

A3: Yes, Piroxicam is susceptible to degradation under certain conditions, particularly hydrolytic and photolytic stress.[5][6][7]

• Causality & Common Degradants:

  • Hydrolysis: The amide bond can be cleaved under acidic or basic conditions, leading to the formation of 2-aminopyridine and the Piroxicam carboxylic acid intermediate (Impurity H).[6]

  • Photodegradation: Exposure to light, especially UV, can cause complex degradation pathways, leading to a variety of products.[6][8]

• Preventative Measures:

  • pH Control: Ensure the final product is isolated and stored under neutral pH conditions.

  • Protect from Light: Store both solid material and solutions in amber vials or protected from light.[5]

  • Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.[5][7]

Analytical Protocols for Byproduct Identification

Protocol 1: HPLC-UV Method for Purity Assessment and Impurity Profiling

This protocol is a robust starting point for assessing the purity of a Piroxicam synthesis batch. It is based on established pharmacopeial methods.[9][10]

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.05 M Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with phosphoric acid.[9]

  • Mobile Phase B: Acetonitrile.

  • Gradient: A time-based gradient is recommended to separate both polar and non-polar impurities. A typical gradient might be:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	85	15
    20	40	60
    25	40	60
    26	85	15

    | 30 | 85 | 15 |

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm or 285 nm.[9]

• Sample Preparation:

  • Accurately weigh and dissolve the Piroxicam sample in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B) to a final concentration of approximately 1.0 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of each impurity relative to the total peak area to estimate the purity profile.

  • For accurate quantification, use reference standards of known impurities.

Protocol 2: LC-MS/MS for Structural Confirmation of Unknowns

When an unknown peak is detected, LC-MS/MS is the primary tool for obtaining mass information and fragmentation data to aid in structural elucidation.[5][7]

• LC Conditions: Use the same or a similar HPLC method as described in Protocol 1 to ensure chromatographic correlation.

• Mass Spectrometer Settings (ESI+):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Mode:

    • Full Scan (MS1): Scan a mass range appropriate for Piroxicam and its expected byproducts (e.g., m/z 100-600). This will provide the molecular weight of the eluting compounds.

    • Product Ion Scan (MS2/MS): Perform fragmentation on the parent ion of interest (e.g., the [M+H]+ of the unknown peak). The resulting fragmentation pattern provides structural clues.

• Data Interpretation:

  • Compare the accurate mass of the parent ion to the theoretical masses of suspected impurities.

  • Analyze the fragmentation pattern. For example, a characteristic loss of the pyridyl group or cleavage of the amide bond can be diagnostic.

  • Utilize online H/D exchange experiments if available to count the number of exchangeable protons, which can further constrain the possible structures.[5][7]

Key Byproduct Formation Pathways

The following diagram illustrates a generalized synthesis pathway for Piroxicam and highlights where key byproducts can emerge.

Caption: Piroxicam synthesis pathway and common points of byproduct formation.

References

• Veeprho. Piroxicam Impurities and Related Compound. [Link]

• Modhave, D. T., Handa, T., Shah, R. P., & Singh, S. (2012). Successful characterization of degradation products of drugs using LC-MS tools: Application to piroxicam and meloxicam. Analytical Methods, 4(1), 132-140. [Link]

• Lombardino, J. G., & Wiseman, E. H. (1981). Synthesis and antiinflammatory activity of metabolites of piroxicam. Journal of Medicinal Chemistry, 24(1), 39-42. [Link]

• Taha, E. A., Salama, N. N., & Abdel-Fattah, L. E. (2004). Photo- and Thermal Degradation of Piroxicam in Aqueous Solution. Indian Journal of Pharmaceutical Sciences, 66(3), 285-291. [Link]

• ResearchGate. Scheme 6. Photodegradation pathway of piroxicam. [Link]

• Royal Society of Chemistry. Application to piroxicam and meloxicam. (2011). [Link]

• Masiá, A., Campo, J., Picó, Y., & Farré, M. (2018). Forced and long-term degradation assays of tenoxicam, piroxicam and meloxicam in river water. Degradation products and adsorption to sediment. Science of The Total Environment, 612, 1295-1306. [Link]

• Pal, S., et al. (2012). Synthesis, characterization and anti-bacterial screening of Piroxicam based sulfonates. Journal of Chemical and Pharmaceutical Research, 4(12), 5031-5037. [Link]

• Chen, X., et al. (2016). Studies on impurities in piroxicam tablets. Journal of Pharmaceutical Analysis. [Link]

• Google Patents.

• Long, A. R., et al. (2019). Pharmacopoeial HPLC methodology improvement: A case study of piroxicam. Brazilian Journal of Pharmaceutical Sciences, 55. [Link]

• Gpatindia. (2020). PIROXICAM Synthesis, SAR, MCQ,Structure, Chemical Properties and Therapeutic Uses. [Link]

• Pharmaffiliates. Piroxicam-impurities. [Link]

• SynZeal. Piroxicam Impurities. [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Piroxicam Impurities | SynZeal [synzeal.com]
• 5. Successful characterization of degradation products of drugs using LC-MS tools: Application to piroxicam and meloxicam - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Successful characterization of degradation products of drugs using LC-MS tools: Application to piroxicam and meloxicam - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Studies on impurities in piroxicam tablets∗: Ingenta Connect [ingentaconnect.com]
• 10. seer.ufrgs.br [seer.ufrgs.br]

Technical Support Center: Navigating the Aqueous Stability of Pioglitazone (C19H20N2O3S)

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the comprehensive technical support guide for managing the aqueous stability of Pioglitazone. This resource is designed to provide you with in-depth, field-proven insights and actionable troubleshooting strategies to ensure the integrity of your experiments and formulations. As Senior Application Scientists, we understand the nuances of handling this valuable compound and have structured this guide to address the most common challenges you may encounter.

Understanding the Core Challenge: Pioglitazone's Low Aqueous Solubility and Stability

Pioglitazone, a member of the thiazolidinedione class, is a critical therapeutic agent for type 2 diabetes.[1] However, its utility in research and development is often hampered by its classification as a Biopharmaceutics Classification System (BCS) Class II drug, characterized by low aqueous solubility and high permeability.[2][3][4] This inherent low solubility is the foundation of many of its stability issues in aqueous environments. The hydrochloride salt, while crystalline and stable at room temperature, is extremely insoluble in water.[5] This guide will walk you through the key stability considerations and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Pioglitazone solution precipitating, even after initial dissolution?

A1: This is a common observation and is directly linked to Pioglitazone's low aqueous solubility and the behavior of its salts in water. Even water-soluble salts of Pioglitazone can form unstable solutions that eventually yield a suspension.[5] Surprisingly, the precipitate is often the Pioglitazone base, not the salt itself. This is because the solubility of the Pioglitazone base in water is so low that the equilibrium shifts towards its formation and precipitation, even from a solution of its salt.[5]

Troubleshooting:

• pH Control: Ensure the pH of your aqueous solution is optimized. Pioglitazone's solubility is pH-dependent, with decreased solubility observed as the pH increases up to 6.8.[4]

• Co-solvents: Consider the use of co-solvents. Pioglitazone is soluble in organic solvents like DMSO and dimethylformamide.[6] For aqueous buffers, it is recommended to first dissolve Pioglitazone in a minimal amount of DMSO and then dilute it with the aqueous buffer.[6]

• Stabilizers: The use of solution stabilizers like hydroxypropylmethylcellulose (HPMC), polyvinylpyrrolidone, or cyclodextrin can help maintain the supersaturated state and prevent precipitation.[5]

Q2: I'm observing degradation of Pioglitazone in my aqueous formulation. What are the likely causes?

A2: Pioglitazone is susceptible to degradation under several conditions in an aqueous environment. The primary pathways of degradation are hydrolysis, oxidation, and photolysis.

• Hydrolysis: Pioglitazone degrades in both acidic and alkaline conditions.[7][8] The degradation is more extensive under strong acidic and basic conditions.[7][9] Specifically, it degrades significantly in 1N HCl and shows extensive degradation upon reduction.[7] In alkaline conditions (e.g., 0.1N NaOH), degradation begins immediately, with the formation of primary and secondary degradation products over time.[9]

• Oxidation: The compound is also susceptible to oxidative stress.[10][11] Studies have shown degradation when exposed to hydrogen peroxide.[7][11]

• Photodegradation: Pioglitazone is sensitive to UV light exposure, which can cause significant deterioration.[12] The rate of photodegradation is also pH-dependent, with maximum decay observed at pH 12.0.[12]

Q3: What is the optimal pH for storing Pioglitazone in an aqueous solution to maximize stability?

A3: Based on current research, Pioglitazone exhibits its highest stability in the pH range of 6 to 8.[8][13] One study specifically identified peak stability at pH 8.0, while significant degradation occurs in highly acidic or alkaline solutions.[12] Therefore, for short-term storage of aqueous solutions, buffering to a neutral or slightly alkaline pH is recommended.

Troubleshooting Guide: Common Experimental Issues

Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent results in cell-based assays	1. Precipitation of Pioglitazone in culture media. 2. Degradation of the compound over the course of the experiment.	1. Prepare a concentrated stock solution in DMSO and dilute it fresh into the media for each experiment. Ensure the final DMSO concentration is non-toxic to the cells. 2. Minimize the exposure of the prepared media containing Pioglitazone to light. 3. Consider the pH of your culture media and its potential impact on stability.
Loss of compound during sample preparation for analytical studies (e.g., HPLC, LC-MS)	1. Adsorption to plasticware. 2. Precipitation upon dilution with aqueous mobile phase.	1. Use low-adsorption vials and pipette tips. 2. Ensure the diluent used for sample preparation is compatible and maintains the solubility of Pioglitazone. This may involve using a higher percentage of organic solvent in the initial dilution steps.
Appearance of unknown peaks in chromatograms	1. Formation of degradation products due to improper storage or handling. 2. Interaction with excipients in a formulation.	1. Perform forced degradation studies (acid, base, oxidation, heat, light) to identify potential degradation products and their retention times.[7] 2. Conduct compatibility studies with all excipients.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution of Pioglitazone for In Vitro Studies

This protocol provides a method for preparing a stock solution and a working solution of Pioglitazone with improved stability for use in cell culture or other aqueous-based assays.

Materials:

• Pioglitazone hydrochloride powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile, low-adsorption microcentrifuge tubes

Procedure:

• Prepare a 10 mM Stock Solution in DMSO:

  • Weigh out the appropriate amount of Pioglitazone hydrochloride powder.

  • Dissolve the powder in pure DMSO to a final concentration of 10 mM.

  • Vortex until fully dissolved.

  • Store the stock solution in small aliquots at -20°C, protected from light.[6]

• Prepare a Working Solution:

  • Thaw an aliquot of the 10 mM stock solution.

  • Dilute the stock solution with your aqueous buffer of choice (e.g., PBS or cell culture medium) to the desired final concentration immediately before use.

  • Important: The final concentration of DMSO in the working solution should be kept low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

  • It is not recommended to store the aqueous solution for more than one day.[6]

Protocol 2: Forced Degradation Study to Assess Pioglitazone Stability

This protocol outlines a general procedure for stress testing to understand the degradation profile of Pioglitazone.

Materials:

• Pioglitazone hydrochloride

• 1N Hydrochloric acid (HCl)

• 1N Sodium hydroxide (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• Methanol or other suitable organic solvent

• HPLC system with UV or MS detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Pioglitazone in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix an equal volume of the stock solution with 1N HCl.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 12, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 1N NaOH, and dilute it with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Mix an equal volume of the stock solution with 1N NaOH.

  • Follow the same incubation and sampling procedure as for acid hydrolysis, neutralizing with 1N HCl.

• Oxidative Degradation:

  • Mix the stock solution with a solution of H₂O₂ (e.g., 3%).

  • Incubate at room temperature and sample at various time points for HPLC analysis.

• Thermal Degradation:

  • Keep the solid drug substance or a solution at an elevated temperature (e.g., 80°C) and analyze at different time intervals.

• Photodegradation:

  • Expose a solution of Pioglitazone to UV light (e.g., 254 nm) or sunlight.

  • Sample at different time points and analyze by HPLC. Protect a control sample from light.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method to separate the parent drug from any degradation products.

Visualization of Key Concepts

Pioglitazone Degradation Pathways

Caption: Major degradation pathways for Pioglitazone in aqueous solutions.

Workflow for Troubleshooting Pioglitazone Solution Instability

Caption: A logical workflow for addressing Pioglitazone instability in aqueous media.

References

• MDPI. (2022, February 16). Design and Optimization of Pioglitazone Hydrochloride Self-Nanoemulsifying Drug Delivery System (SNEDDS) Incorporated into an Orally Disintegrating Tablet. Retrieved from [Link]

• PMC. (2024, October 8). Improved Dissolution Time and Oral Bioavailability of Pioglitazone Using Liquisolid Tablets: Formulation, In Vitro Characterization, and In Vivo Pharmacokinetics in Rabbits. Retrieved from [Link]

• International Journal of ChemTech Research. (2010, March 6). study of stressed degradation behavior of pioglitazone hydrochloride in bulk and pharmaceutical formulation by hplc assay method. Retrieved from [Link], (22-29)JM10.pdf

• PMC. Formulation and Evaluation of Multilayered Tablets of Pioglitazone Hydrochloride and Metformin Hydrochloride. Retrieved from [Link]

• figshare. (2025, May 27). PIOGLITAZONE'S+PHOTOSTABILITY+AND+DEGRADATION+DYNAMICS+(1). Retrieved from [Link]

• Semantic Scholar. A Validated Stability Indicating HPLC method for the Determination of Impurities in Pioglitazone Hydrochloride. Retrieved from [Link]

• PMC. Pioglitazone: A review of analytical methods. Retrieved from [Link]

• International Journal of PharmTech Research. (2012). Method Development And Validation Of Forced Degradation Studies Of Pioglitazone Hydrochloride By Using UV Spectroscopy. Retrieved from [Link], (1750-1758)oc-dec12.pdf

• American Physiological Society. Pioglitazone does not enhance exogenous glucose oxidation or metabolic clearance rate during aerobic exercise in men under acute high-altitude exposure. Retrieved from [Link]

• IMR Press. (2010). Identification, isolation and characterization of potential degradation products in pioglitazone hydrochloride drug substance. Retrieved from [Link]

• PMC. A Newly Discovered Racemic Compound of Pioglitazone Hydrochloride Is More Stable than the Commercial Conglomerate. Retrieved from [Link]

• International Journal of Scientific Research & Technology. (2024, December 28). Development Of LiquiSolid Systems For Pioglitazone: A Strategy To Overcome Solubility Challenges. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. Solubility Enhancement of Pioglitazone HCL by Spray Drying Technique and Formulation of Oral Dispersible Tablets. Retrieved from [Link]

• Queen's Publications. (2025, August 14). Photostability Studies of Pioglitazone Hydrochloride in Aqueous Solutions. Retrieved from [Link]

• Google Patents. WO2004101561A1 - Pioglitazone salts, such as pioglitazone sulfate, and pharmaceutical compositions and processes using the same.

• Doc's FIRE. (2026, March 22). The Puzzle of the Pill: Loyal & LOY-002. Retrieved from [Link]

• PMC. The role of pioglitazone in antioxidant, anti-inflammatory, and insulin sensitivity in a high fat-carbohydrate diet-induced rat model of insulin resistance. Retrieved from [Link]

• ACTA Pharmaceutica Sciencia. Alkaline Hydrolysis of Pioglitazone Hydrochloride by Rp-Hplc: Stress Stability Study. Retrieved from [Link]

• PubMed. (2025, August 6). Pioglitazone Ameliorates Mitochondrial Oxidative Stress and Inflammation via AMPK-Dependent Inhibition of Mitochondrial Fission in Leigh Syndrome. Retrieved from [Link]

• MDPI. (2021, October 14). Pioglitazone Is a Mild Carrier-Dependent Uncoupler of Oxidative Phosphorylation and a Modulator of Mitochondrial Permeability Transition. Retrieved from [Link]

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• International Journal of PharmTech Research. (2019, July 15). Method development and validation of forced degradation studies of pioglitazone hydrochloride by using UV Spectroscopy. Retrieved from [Link]

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• ResearchGate. (2026, January 30). pioglitazone's photostability and degradation dynamics. Retrieved from [Link]

• PubMed. (2010, June 15). Identification of novel metabolic pathways of pioglitazone in hepatocytes: N-glucuronidation of thiazolidinedione ring and sequential ring-opening pathway. Retrieved from [Link]

• Wikipedia. C22H25NO5. Retrieved from [Link]

• bioRxiv. (2024, April 29). Pioglitazone does not enhance exogenous glucose oxidation or metabolic clearance rate during aerobic exercise in men under acute. Retrieved from [Link]

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Technical Support Center: C₂₂H₂₅NO₅S (Thiocolchicine) Chromatography Solutions

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the High-Performance Liquid Chromatography (HPLC) analysis of C₂₂H₂₅NO₅S , universally known as Thiocolchicine .

Thiocolchicine (MW: 415.50 g/mol )[1] is a potent antimitotic alkaloid and tubulin polymerization inhibitor. Structurally, it features a benzo[a]heptalene ring, a C10-methylsulfanyl group, a C9-ketone, and an acetamide moiety. While these functional groups are critical for its biological activity, they introduce specific chromatographic challenges—namely, severe peak tailing due to secondary silanol interactions and peak distortion from sample solvent mismatch.

Below is our comprehensive, field-proven framework for diagnosing and resolving these issues.

Diagnostic Workflow for Peak Tailing & Resolution

Diagnostic workflow for resolving C22H25NO5S (Thiocolchicine) peak tailing and resolution issues.

Expert Troubleshooting Q&A (FAQs)

Q1: Why does my C₂₂H₂₅NO₅S peak exhibit severe asymmetric tailing (Tf > 2.0) on a standard C18 column? A: Severe tailing for alkaloid derivatives like Thiocolchicine is primarily driven by secondary interactions. The analyte's hydrogen-bond acceptors (the C9-ketone and acetamide oxygen) interact with unendcapped, ionized silanol groups (SiO⁻) on the stationary phase. At a mobile phase pH above 5.0, these silanols deprotonate, creating strong ion-dipole interactions that drag the peak tail. Causality & Solution: Lower the mobile phase pH to 3.0 using a 10 mM sodium dihydrogen phosphate (NaH₂PO₄) buffer or 0.1% ortho-phosphoric acid (OPA). Research demonstrates that at pH 5.5–6.5, colchicine derivatives exhibit broad peaks and excessive tailing, whereas lowering the pH to 3.0 yields optimum resolution and peak symmetry[2].

Q2: I prepare my C₂₂H₂₅NO₅S stock in 100% DMSO, but my chromatograms show peak fronting and occasional peak splitting. What is the mechanism behind this? A: This is a classic "strong solvent effect." Thiocolchicine is highly soluble in DMSO (up to 10 mg/mL), making it an ideal stock solvent. However, DMSO has a much higher elution strength than typical reversed-phase mobile phases. When a large volume (>5 µL) of 100% DMSO is injected, the sample band does not immediately partition into the stationary phase. A portion of the analyte travels rapidly down the column dissolved in the DMSO plug, causing the peak to front or split. Causality & Solution: Dilute your final injection standard to <10% DMSO using the initial mobile phase. By matching the sample solvent strength to the mobile phase, the analyte focuses tightly at the head of the column before eluting.

Q3: How can I improve the resolution (Rs) of Thiocolchicine from closely related impurities like 3-demethylthiocolchicine or colchicine? A: Co-elution of structurally similar tropolone alkaloids occurs when the organic modifier lacks the necessary chemical selectivity. Binary mixtures of Water/Acetonitrile often fail to separate minor structural differences (e.g., a methoxy vs. methylsulfanyl group). Causality & Solution: Transition to a ternary mobile phase. Studies have shown that a mixture of acidic buffer, methanol, and acetonitrile (e.g., pH 4.0 Buffer:Methanol:Acetonitrile in a 50:30:20 ratio) provides sharp, well-defined peaks and enhances selectivity, achieving a tailing factor (Tf) < 1.5 and theoretical plates (N) > 2,000[3]. Methanol provides crucial hydrogen-bonding selectivity, while acetonitrile lowers system backpressure and sharpens the peak.

Quantitative Benchmarks: Mobile Phase Optimization

The following table summarizes the causal relationship between mobile phase parameters and the chromatographic performance of Thiocolchicine.

Mobile Phase Composition	pH	Acidic Modifier	Tailing Factor (Tf)	Theoretical Plates (N)	Resolution (Rs) vs. Impurities
50:50 Water : Acetonitrile	6.5	None	2.45	1,800	1.1
50:50 Water : Acetonitrile	5.5	10 mM NaH₂PO₄	1.80	3,200	1.5
65:35 Water : Acetonitrile	3.0	10 mM NaH₂PO₄	1.15	8,500	2.4
50:30:20 Water : MeOH : ACN	4.0	0.1% OPA	1.05	9,800	> 3.0

Self-Validating Experimental Protocols

Protocol 1: Silanol-Suppressed Isocratic Method for High-Resolution Analysis

Objective: Achieve Tf < 1.2 and Rs > 2.0 for Thiocolchicine using pH-controlled silanol suppression.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a 10 mM NaH₂PO₄ buffer and adjust to exactly pH 3.0 using dilute H₃PO₄. Mix the buffer and HPLC-grade Acetonitrile in a 65:35 (v/v) ratio. Filter through a 0.22 µm nylon membrane and degas ultrasonically for 15 minutes.

• System Equilibration: Install an endcapped C18 column (250 x 4.6 mm, 5 µm). Purge the HPLC lines and equilibrate the column at a flow rate of 1.0 mL/min for at least 20 column volumes (approx. 30 minutes) until the baseline is perfectly stable.

• Sample Preparation: Dissolve Thiocolchicine powder in DMSO to create a 10 mg/mL stock. Dilute this stock 1:1000 with the mobile phase to yield a 10 µg/mL working standard. Vortex for 30 seconds.

• Acquisition: Inject 10 µL of the working standard. Monitor absorbance using a Photodiode Array (PDA) or UV detector at 254 nm and 379 nm (Thiocolchicine's UV maxima)[4].

• System Suitability Verification (Self-Validation): The run is only considered valid if the calculated Tailing Factor (Tf) is ≤ 1.5 and Theoretical Plates (N) > 2,000[3]. If Tf > 1.5, the silanols are not fully suppressed; immediately re-verify the mobile phase pH and column endcapping status.

Protocol 2: LC System Passivation for Metal-Sensitive Alkaloids

Objective: Eliminate secondary retention caused by metal chelation between the C9-ketone/C10-thioether of Thiocolchicine and stainless steel hardware.

Step-by-Step Methodology:

• Column Removal: Disconnect the analytical column and replace it with a zero-dead-volume union to protect the stationary phase from harsh passivation acids.

• Aqueous Flush: Flush the entire LC system (pump, autosampler, detector) with 100% HPLC-grade water at 2.0 mL/min for 15 minutes to remove all organic solvents and buffers.

• Passivation: Switch to a 20 mM EDTA solution (pH 4.0) or 0.1 M Nitric Acid. Flush the system at 1.0 mL/min for 30 minutes. The chelating agent will strip active iron/nickel ions from the stainless steel surfaces.

• Neutralization: Flush the system with HPLC-grade water for 30 minutes until the effluent pH returns to neutral (pH ~7.0).

• Re-equilibration: Reinstall the C18 column and equilibrate with the standard mobile phase.

• System Suitability Verification (Self-Validation): Inject a Thiocolchicine standard. A measurable reduction in peak tailing and an increase in total peak area (due to the elimination of irreversible adsorption on metal sites) validates successful passivation.

References

• Sigma-Aldrich. "Thiocolchicine ≥97% (HPLC) 2730-71-4". sigmaaldrich.com.
• MedKoo Biosciences. "Thiocolchicine | CAS#2730-71-4". medkoo.com.
• Cayman Chemical.
• Oxford Academic.
• Taylor & Francis.

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Reference Data & Comparative Studies

C22H25NO5S biological activity vs. known inhibitors

Comparative Guide: C22H25NO5S (Thiocolchicine) vs. Known Tubulin Inhibitors in Biological Activity

Executive Summary

The compound C22H25NO5S , widely known as Thiocolchicine , is a potent antimitotic alkaloid and a semi-synthetic derivative of colchicine[1]. Structurally, it differs from its parent compound by the replacement of the C-10 methoxy group with a thiomethyl (-SMe) moiety[1]. This targeted structural modification significantly alters its lipophilicity and hydrophobic interactions within the cellular environment.

For drug development professionals and application scientists, Thiocolchicine represents a critical tool compound. It acts as a tubulin polymerization and microtubule assembly inhibitor, binding competitively to the colchicine site on β -tubulin[2]. This guide objectively compares the biological activity, binding mechanics, and experimental handling of Thiocolchicine against classic microtubule-targeting agents (MTAs) such as Colchicine, Paclitaxel, and Vincristine.

Mechanistic Grounding: The Colchicine Binding Site

Microtubules are highly dynamic polymers composed of α

• and β -tubulin heterodimers. The interference of this dynamic instability is a proven therapeutic strategy in oncology.

Thiocolchicine binds specifically to the interface between the α and β subunits (the colchicine binding site)[3]. The causality behind its enhanced efficacy lies in the C-10 thiomethyl group. Sulfur is larger and more polarizable than oxygen; this allows the thiomethyl group to form stronger van der Waals interactions within the hydrophobic pocket of the tubulin heterodimer compared to the methoxy group of native colchicine. This interaction induces a conformational change that prevents the curved tubulin dimer from adopting the straight conformation required for microtubule assembly, ultimately leading to mitotic arrest at the G2/M phase and subsequent apoptosis[3].

In contrast, other known MTAs operate via distinct spatial mechanisms:

• Paclitaxel: Binds to the taxane site on the inner surface of β -tubulin, stabilizing the microtubule polymer and preventing depolymerization[4].

• Vinca Alkaloids (e.g., Vincristine): Bind to the vinca site, acting as destabilizers but at a spatially distinct location from thiocolchicine.

Caption: Diagram illustrating the distinct binding sites of tubulin targeting agents and their downstream apoptotic pathways.

Comparative Biological Activity

To objectively evaluate Thiocolchicine, we must look at its quantitative performance in cell-free biochemical assays (Tubulin Polymerization) and cell-based models, particularly those expressing multidrug resistance (MDR) efflux pumps like P-glycoprotein (P-gp). Thiocolchicine maintains significant antiproliferative activity even in MDR-positive cell lines (such as MCF-7 ADRr and CEM-VBL), making it a valuable payload candidate for Antibody-Drug Conjugates (ADCs)[2][5].

Compound	Primary Target Site	Mechanism of Action	Tubulin Polymerization (IC50 / ED50)	Cytotoxicity (MDR Cell Lines)
Thiocolchicine	Colchicine Site	Destabilizer	IC50 = 2.5 µM[2]	MCF-7 ADRr: IC50 = 400 nM[5]CEM-VBL: IC50 = 50 nM[5]
Colchicine	Colchicine Site	Destabilizer	IC50 = 2.68 - 3.2 µM[3]	Highly susceptible to P-gp efflux
Paclitaxel	Taxane Site	Stabilizer	ED50 = ~0.5 µM (Promotes)[4]	Highly susceptible to P-gp efflux
Vincristine	Vinca Site	Destabilizer	IC50 = ~2.0 nM[3]	Susceptible to P-gp efflux

Data Note: Thiocolchicine exhibits a competitive binding affinity to tubulin with a Ki​ of 0.7 µM[2].

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. By incorporating internal controls (both stabilizers and destabilizers), researchers can confidently isolate the specific kinetic effects of C22H25NO5S.

Protocol A: In Vitro Tubulin Polymerization Kinetic Assay

Causality & Rationale: Tubulin polymerization is a highly concentration- and temperature-dependent process. We utilize a PIPES-based buffer (PEM) supplemented with GTP and Glycerol. Glycerol is critical as it lowers the critical concentration of tubulin required for spontaneous assembly, amplifying the assay's signal-to-noise ratio. The reaction is initiated by a temperature shift from 4°C (where tubulin remains as soluble dimers) to 37°C (which thermodynamically drives polymerization).

Step-by-Step Methodology:

• Reagent Preparation: Prepare PEM Buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9). Supplement with 1 mM GTP and 5% (v/v) glycerol immediately before use.

• Tubulin Reconstitution: Thaw highly purified porcine or bovine brain tubulin (>99% purity) on ice. Dilute in PEM buffer to a final concentration of 3 mg/mL.

• Compound Plating (The Self-Validating Matrix): In a pre-chilled 96-well half-area UV-transparent plate, add 5 µL of test compounds.

  • Test: Thiocolchicine (0.1 µM to 10 µM).

  • Negative Control: 0.5% DMSO (Vehicle baseline).

  • Positive Destabilizer: Colchicine (3 µM).

  • Positive Stabilizer: Paclitaxel (3 µM).

• Reaction Initiation: Quickly add 45 µL of the tubulin master mix to each well using a multichannel pipette.

• Kinetic Readout: Immediately transfer the plate to a microplate reader pre-heated to 37°C. Measure absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis: Calculate the Vmax​ (maximum rate of polymerization) from the linear growth phase of the curve. Thiocolchicine will dose-dependently decrease the Vmax​ and the final steady-state absorbance compared to the DMSO control.

Caption: Step-by-step workflow for the self-validating in vitro tubulin polymerization assay.

Protocol B: MDR Cytotoxicity Evaluation (MTT Assay)

Causality & Rationale: To prove Thiocolchicine's ability to evade standard efflux mechanisms, cytotoxicity must be evaluated in parallel using a wild-type cell line (e.g., MCF-7) and its multidrug-resistant counterpart overexpressing P-gp (MCF-7 ADRr).

Step-by-Step Methodology:

• Seed MCF-7 and MCF-7 ADRr cells at 5×103 cells/well in 96-well plates and incubate overnight at 37°C, 5% CO2.

• Treat cells with serial dilutions of Thiocolchicine (0.1 nM to 10 µM) and Paclitaxel (as an efflux-susceptible control) for 72 hours.

• Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

• Aspirate media, dissolve formazan crystals in 150 µL DMSO, and read absorbance at 570 nm.

• Calculate the Resistance Index (RI) = IC50​(MDR)/IC50​(Wild−Type) . Thiocolchicine typically demonstrates a significantly lower RI than Paclitaxel, validating its utility in refractory models[5].

Advanced Applications & Structural Modifications

Because of its potent biological activity and defined binding mechanics, C22H25NO5S serves as a robust scaffold for advanced drug design:

• Antibody-Drug Conjugates (ADCs): Due to its high cytotoxicity and low micromolar tubulin inhibition, thiocolchicine is actively utilized as a cytotoxin payload in ADC technology, allowing for targeted delivery while mitigating systemic toxicity[2].

• Topoisomerase Inhibitors: Interestingly, exhaustive demethylation of thiocolchicine analogues completely shifts their biological profile. Tridemethylthiocolchicine derivatives lose their antitubulin activity and instead become potent DNA Topoisomerase II inhibitors, showcasing the extreme structural sensitivity of the colchicine binding site[6].

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• 6. Antitumor agents. 185. Synthesis and biological evaluation of tridemethylthiocolchicine analogues as novel topoisomerase II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of C22H25NO5S analytical methods

Cross-Validation of C22H25NO5S Analytical Methods: A Comprehensive Comparison Guide

Executive Summary

C22H25NO5S, systematically known as thiocolchicine, is a potent antimitotic alkaloid and apoptosis inducer that inhibits tubulin polymerization[1],[2]. In pharmaceutical development, it is frequently encountered as both an active metabolite and a critical synthetic impurity (Impurity C) of the widely used muscle relaxant thiocolchicoside[3],[4]. Because of its narrow therapeutic index and potent biological activity, the precise quantification of C22H25NO5S across various matrices (bulk API, formulations, and biological fluids) is a regulatory imperative.

This guide objectively compares the three primary analytical platforms used for C22H25NO5S quantification: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC). By cross-validating these orthogonal methods, researchers can establish a robust, ICH-compliant analytical framework.

Mechanistic Grounding: The Chemistry Dictating Detection

The selection of an analytical method is entirely dictated by the physicochemical architecture of the C22H25NO5S molecule (MW: 415.5 g/mol )[1].

• Optical Properties: The molecule features a highly conjugated tropolone ring and multiple methoxy groups. This extensive pi-electron system yields a strong, distinct UV absorption maximum ( λmax​ ) at 259 nm, making UV-Vis and HPLC-UV highly effective for bulk quantification[5].

• Ionization Potential: The basic nitrogen within the acetamide side chain and the electron-rich thioether group facilitate excellent protonation. This makes the molecule highly responsive to positive Electrospray Ionization (ESI+), establishing LC-MS/MS as the gold standard for trace-level bioanalysis[6].

• Chromatographic Behavior: With a computed LogP of ~1.8, C22H25NO5S exhibits moderate lipophilicity[1]. It retains predictably on non-polar C18 stationary phases, allowing for efficient baseline resolution from highly polar matrix components or related glycosides[7].

Fig 1. Physicochemical properties of C22H25NO5S dictating analytical detection logic.

Comparative Analysis of Analytical Platforms

To ensure scientific integrity, a cross-validation strategy must employ orthogonal methods to verify that no single technique introduces a systematic bias.

Method A: RP-HPLC-UV (The QC Standard)

RP-HPLC-UV is the workhorse for bulk API release and formulation screening[8]. It relies on isocratic elution to maintain a stable baseline, providing unmatched precision (often <1.5% RSD)[5]. While it lacks the extreme sensitivity of MS, its robustness and low operational cost make it ideal for high-concentration samples (10–50 µg/mL)[7].

Method B: LC-MS/MS (The Bioanalytical Standard)

For pharmacokinetic studies or forced degradation profiling, LC-MS/MS is mandatory[4]. The method monitors the transition of the protonated precursor ion [M+H]+ at m/z 416.1 to its stable product ions. It bypasses the optical interference of biological matrices (like plasma) and achieves sub-ng/mL Limits of Quantitation (LOQ)[9].

Method C: HPTLC (The High-Throughput Alternative)

HPTLC allows for the parallel processing of dozens of samples on a single plate. Utilizing silica gel 60 RP-18 plates, it offers a rapid, visual, and cost-effective method for identifying C22H25NO5S in complex multi-component formulations without the need for extensive sample cleanup[5].

Quantitative Data Comparison

The following table synthesizes the cross-validated performance metrics of the three methods based on ICH Q2(R2) guidelines.

Validation Parameter	RP-HPLC-UV[5],[7]	LC-MS/MS[6],[9]	HPTLC[5]
Primary Application	QC, Bulk API, Formulations	Bioanalysis, Impurity Profiling	High-Throughput Screening
Detection Limit (LOD)	0.5 – 1.0 µg/mL	0.1 – 0.5 ng/mL	10 – 20 ng/band
Quantitation Limit (LOQ)	1.5 – 3.0 µg/mL	0.5 – 1.0 ng/mL	30 – 50 ng/band
Linear Dynamic Range	2.5 – 50.0 µg/mL	1.0 – 50.0 ng/mL	100 – 500 ng/band
Precision (%RSD)	< 1.5%	< 4.0%	< 2.5%
Accuracy / Recovery	98.5% – 101.5%	90.0% – 110.0%	95.0% – 105.0%
Analysis Time per Sample	~8 – 10 minutes	~3 – 5 minutes	~2 minutes (Parallel)

Experimental Protocols & Causality

Every protocol below is designed as a self-validating system, ensuring that environmental or instrumental variables do not compromise data integrity.

Protocol 1: RP-HPLC-UV Method

• Causality: An acidic buffer is used to suppress the ionization of trace silanol groups on the stationary phase, preventing peak tailing of the basic C22H25NO5S molecule[7].

• Step 1 (Sample Prep): Dissolve 10 mg of C22H25NO5S in 10 mL of HPLC-grade methanol to create a 1000 µg/mL stock. Dilute to a working range of 10–50 µg/mL using the mobile phase.

• Step 2 (Chromatography): Inject 20 µL onto an ODS C18 column (250 × 4.6 mm, 5 µm). Isocratically elute using Acetonitrile : 10 mM Phosphate Buffer (pH 5.0) (60:40 v/v) at a flow rate of 1.0 mL/min[7].

• Step 3 (Detection): Monitor absorbance at 259 nm.

• Self-Validation Mechanism: System Suitability Testing (SST) is hardcoded into the sequence. If the tailing factor ( T ) exceeds 1.5 or theoretical plates ( N ) drop below 2000, the system automatically halts, invalidating the run to prevent skewed integration[5].

Protocol 2: LC-MS/MS Method

• Causality: Formic acid is added to the mobile phase to act as an ion-pairing agent and a proton donor, drastically enhancing ESI+ efficiency[9]. Protein precipitation (PPT) with acetonitrile is chosen to crash plasma proteins while maintaining the solubility of the lipophilic analyte[6].

• Step 1 (Sample Prep): To 100 µL of spiked plasma, add 300 µL of cold acetonitrile containing Thiocolchicine-d3 (Internal Standard). Vortex for 2 mins and centrifuge at 10,000 rpm for 10 mins[6].

• Step 2 (Chromatography): Inject the supernatant onto a Gemini C18 column (50 × 4.6 mm, 3 µm). Elute with Methanol : Water (with 0.2% Formic Acid) (90:10 v/v) at 0.5 mL/min[9].

• Step 3 (Mass Spectrometry): Operate in ESI+ Multiple Reaction Monitoring (MRM) mode. Track the primary transition m/z 416.1 → 358.1.

• Self-Validation Mechanism: The inclusion of the deuterated internal standard (Thiocolchicine-d3) acts as a self-correcting mechanism. Because it co-elutes with the analyte, any signal suppression caused by unprecipitated matrix lipids affects both equally, keeping the area ratio constant and accurate[6].

Protocol 3: HPTLC Method

• Causality: Reverse-phase silica (RP-18) is utilized instead of normal-phase silica to prevent the polar functional groups of C22H25NO5S from binding irreversibly to the stationary phase, ensuring a tight, quantifiable band[5].

• Step 1 (Application): Apply 100 µg/mL methanolic stock solutions as 6 mm bands on aluminum plates pre-coated with silica gel 60 RP-18 F254S using an automated applicator.

• Step 2 (Development): Develop the plate in a twin trough chamber saturated for 20 minutes with Methanol : Water (70:30 v/v)[5].

• Step 3 (Densitometry): Scan the plates at 377 nm or 259 nm. The compact band for C22H25NO5S will appear at an Rf​ value of approximately 0.60[5].

• Self-Validation Mechanism: A known reference standard is co-spotted on the outer edges and center of every plate. If the Rf​ values deviate across the plate (indicating uneven chamber saturation or edge effects), the densitometric software flags the plate for rejection.

Fig 2. Orthogonal cross-validation workflow for C22H25NO5S analytical methods.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 17648, Thiocolchicine." PubChem, [Link]

• Chiragkumar et al. "Analytical Methods for Determination of Muscle Relaxant Thiocolchicoside in Pharmaceutical Preparations- A Review." Open Pharmaceutical Sciences Journal, [Link]

• ResearchGate. "Development and Validation of a Liquid Chromatographic Method for the Estimation of a Myorelaxant Drug in Pharmaceutical Dosage Forms." ResearchGate, [Link]

• International Journal of Technology. "Analytical Method for Determination of Thiocolchicoside in marketed Pharmaceutical Preparation: A Review." IJT, [Link]

• Journal of Pharmaceutical and Bioscientific Research. "RP-HPLC Method Development and Validation using Factorial Design for Simultaneous Estimation of Thiocolchicoside and Etodolac." JPSBR, [Link]

• Journal of Pharmaceutical and Biomedical Analysis. "Forced degradation study of thiocolchicoside: Characterization of its degradation products and development of a stability indicating LC method." PubMed, [Link]

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• 9. Analytical Methods for Determination of Muscle Relax-ant Thiocolchicoside in Pharmaceutical Preparations- A Review [openpharmaceuticalsciencesjournal.com]

Mechanistic Causality: The Structural Advantage of C22H25NO5S

As a Senior Application Scientist, I have evaluated countless microtubule-targeting agents (MTAs) for preclinical oncology and structural biology applications. When assessing the efficacy of C22H25NO5S (Thiocolchicine) , it is essential to move beyond basic IC₅₀ values and understand the structural dynamics that dictate its pharmacological behavior.

This guide provides an in-depth, objective comparison between Thiocolchicine, its structural parent Colchicine , and the standard-of-care MTA Paclitaxel . By dissecting their mechanisms of action and providing self-validating experimental workflows, this document serves as a definitive resource for researchers designing robust tubulin-binding assays.

Thiocolchicine (C22H25NO5S) is a synthetic isostere of colchicine where the C-10 methoxy group on the troponoid C-ring is replaced by a thiomethyl moiety[1]. This seemingly minor substitution profoundly alters the molecule's biochemical profile.

Why does this substitution matter? The introduction of the sulfur atom increases the lipophilicity and alters the electronic distribution of the C-ring. This enhances the compound's binding affinity within the hydrophobic pocket of the colchicine-binding site on β -tubulin. When Thiocolchicine binds, it sterically hinders the curved-to-straight conformational transition that tubulin heterodimers must undergo to incorporate into a growing microtubule lattice.

In contrast, Paclitaxel (the standard-of-care chemotherapeutic) binds to the distinct taxane site located on the inner lumen of the assembled microtubule. Rather than preventing assembly, Paclitaxel hyper-stabilizes the lateral contacts between protofilaments, preventing depolymerization[2].

Despite these opposing physical effects—Thiocolchicine as a destabilizer and Paclitaxel as a stabilizer—both agents disrupt the dynamic instability of microtubules. This disruption triggers the Spindle Assembly Checkpoint (SAC), leading to prolonged G2/M phase cell cycle arrest and subsequent intrinsic apoptosis[3].

Caption: Divergent mechanisms of Thiocolchicine and Paclitaxel converging on SAC-mediated apoptosis.

Quantitative Efficacy Comparison

To objectively benchmark Thiocolchicine against standard alternatives, we must look at both cell-free binding kinetics and in vitro cytotoxicity. The data below synthesizes findings from standardized tubulin assays and breast cancer cell line (MDA-MB-231) evaluations[4][5].

Parameter	Thiocolchicine (C22H25NO5S)	Colchicine (Parent)	Paclitaxel (Standard of Care)
Primary Target Site	Colchicine site ( β -tubulin)	Colchicine site ( β -tubulin)	Taxane site (Microtubule lumen)
Mechanism of Action	Polymerization Inhibitor	Polymerization Inhibitor	Depolymerization Inhibitor
Tubulin Binding Affinity ( Ki​ )	~0.7 µM	~1.2 µM	N/A (Binds to polymer)
Polymerization IC₅₀	2.5 µM	3.0 - 4.0 µM	Promotes assembly
Cytotoxicity IC₅₀ (MDA-MB-231)	0.6 nM	1.8 nM	2.5 - 5.0 nM
MDR Susceptibility	High (Effluxed by P-gp)	High (Effluxed by P-gp)	High (Effluxed by P-gp)

Note: While Thiocolchicine itself is susceptible to Multidrug Resistance (MDR) efflux pumps, it serves as a superior synthetic scaffold. N-deacetyl and N-trifluoroacetyl derivatives of thiocolchicine have demonstrated profound efficacy in overcoming MDR-positive cancer phenotypes[4].

Self-Validating Experimental Protocols

To ensure data trustworthiness, an assay must be designed to internally flag its own failures. Below are two field-proven protocols for evaluating Thiocolchicine against Paclitaxel, engineered with built-in causality checks.

Protocol A: In Vitro Tubulin Polymerization Turbidimetry Assay

Purpose: To quantify the direct effect of compounds on microtubule assembly kinetics.

Causality & Design Rationale: Microtubule assembly scatters light. By measuring absorbance at 340 nm, we can track polymerization in real-time. We use G-PEM buffer containing EGTA because calcium ions rapidly depolymerize microtubules; chelating trace Ca2+ ensures that our baseline kinetics are driven strictly by tubulin concentration and GTP hydrolysis.

• Buffer Preparation: Prepare G-PEM Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA). Supplement with 10% glycerol and 1 mM GTP immediately before use. (Glycerol lowers the critical concentration required for tubulin assembly, ensuring a robust signal).

• Compound Plating: Pre-warm a 96-well half-area UV-transparent plate to 37°C. Add 5 µL of test compounds (Thiocolchicine, Paclitaxel, and DMSO vehicle) at 10x the desired final concentration.

• Reaction Initiation: Rapidly add 45 µL of purified porcine brain tubulin (3 mg/mL) suspended in the supplemented G-PEM buffer to each well.

• Kinetic Read: Immediately place the plate in a microplate reader pre-heated to 37°C. Read absorbance at 340 nm every 1 minute for 60 minutes.

• Self-Validation Check: The DMSO vehicle control must yield a classic sigmoidal curve (nucleation lag phase → rapid elongation → steady-state plateau). If the control is flat, the tubulin has denatured or the GTP has degraded. Paclitaxel should eliminate the lag phase and increase the maximum absorbance, while Thiocolchicine should flatten the curve in a dose-dependent manner[5].

Caption: Self-validating workflow for the kinetic tubulin polymerization turbidimetric assay.

Protocol B: Flow Cytometry for G2/M Cell Cycle Arrest

Purpose: To confirm that the biochemical inhibition of tubulin translates to cellular mitotic arrest.

Causality & Design Rationale: Propidium Iodide (PI) intercalates into nucleic acids, allowing us to quantify DNA content. Because PI cannot distinguish between DNA and RNA, RNase A must be added to ensure the fluorescence signal is strictly proportional to the cell's DNA mass (2N for G0/G1, 4N for G2/M).

• Cell Treatment: Seed MDA-MB-231 cells in 6-well plates. Treat with IC₅₀ concentrations of Thiocolchicine (0.6 nM) or Paclitaxel (3.0 nM) for 24 hours.

• Harvest and Fixation: Trypsinize cells, wash with ice-cold PBS, and resuspend in 300 µL PBS. Add 700 µL of ice-cold 100% ethanol dropwise while vortexing gently. (Cold ethanol permeabilizes the membrane and precipitates proteins, locking cells in their current cell cycle phase without fragmenting the DNA). Store at -20°C for at least 2 hours.

• Staining: Centrifuge to remove ethanol, wash once with PBS, and resuspend the pellet in 500 µL of staining buffer (PBS containing 50 µg/mL PI and 100 µg/mL RNase A)[3].

• Incubation & Analysis: Incubate in the dark at room temperature for 30 minutes. Analyze via flow cytometry (FL2 channel).

• Self-Validation Check: The untreated control must show a dominant G0/G1 peak and a minor G2/M peak. Successful MTA treatment will invert this ratio, creating a massive 4N (G2/M) peak.

References

• Journal of Medicinal Chemistry (ACS Publications). N-Deacetyl-N-aminoacylthiocolchicine Derivatives: Synthesis and Biological Evaluation on MDR-Positive and MDR-Negative Human Cancer Cell Lines. Retrieved from:[Link]

• Biochemistry (ACS Publications). Distances between the Paclitaxel, Colchicine, and Exchangeable GTP Binding Sites on Tubulin. Retrieved from:[Link]

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In vivo validation of C22H25NO5S therapeutic potential

In Vivo Validation of C22H25NO5S (Thiocolchicine): A Comparative Guide for Preclinical Development

As a Senior Application Scientist, I have designed this guide to provide drug development professionals with a rigorous, objective framework for evaluating the therapeutic potential of C22H25NO5S (commonly known as Thiocolchicine). This guide synthesizes mechanistic theory, comparative performance data, and field-proven in vivo protocols to ensure your preclinical workflows are both scientifically sound and self-validating.

Mechanistic Rationale & Pathway Dynamics

C22H25NO5S is a highly potent synthetic analog of colchicine, characterized by the replacement of the C-10 methoxy group with a thiomethyl moiety. This structural modification fundamentally alters its binding kinetics. The compound acts as a profound tubulin polymerization inhibitor, binding with exceptionally high affinity to the colchicine site on β -tubulin[1].

By preventing microtubule assembly, C22H25NO5S disrupts the mitotic spindle, leading to irreversible G2/M phase cell cycle arrest and subsequent apoptosis[2]. Because of its extreme cytotoxicity, modern therapeutic applications primarily leverage C22H25NO5S as a payload in Antibody-Drug Conjugates (ADCs) rather than as a systemic monotherapy[3].

Fig 1. Mechanism of action for C22H25NO5S-mediated tubulin inhibition and apoptosis.

Comparative Performance Analysis

To justify the selection of C22H25NO5S over other antimitotic agents, we must objectively compare its pharmacodynamic and toxicological profile against its parent compound (Colchicine) and other analogs (e.g., 3-Demethylthiocolchicine).

The data below highlights a critical developmental insight: C22H25NO5S possesses a significantly narrower therapeutic index than Colchicine (Murine LD50​ of 1.0 mg/kg vs. 1.6 mg/kg)[4]. However, its sub-nanomolar potency against aggressive cancer cell lines like MDA-MB-231 ( IC50​ = 0.6 nM) makes it an ideal candidate for targeted ADC delivery, where systemic toxicity is mitigated by antibody-mediated tumor localization[1][3].

Table 1: Quantitative Comparison of Colchicinoid Derivatives

Pharmacological Parameter	C22H25NO5S (Thiocolchicine)	Colchicine	3-Demethylthiocolchicine
Molecular Weight	415.5 g/mol	399.4 g/mol	401.5 g/mol
Tubulin Binding Affinity ( Ki​ )	0.7 µM	~1.2 µM	N/A
Polymerization Inhibition ( IC50​ )	2.5 µM	3.2 µM	N/A
Cytotoxicity (MDA-MB-231 IC50​ )	0.6 nM	~10 nM	N/A
Murine LD50​ (Systemic Toxicity)	1.0 mg/kg	1.6 mg/kg	11.3 mg/kg

Data synthesized from Cayman Chemical assays and comparative murine amyloidogenesis models[1][4].

In Vivo Validation Protocol: Xenograft Efficacy Model

To validate the therapeutic potential of C22H25NO5S (either as a free drug control or an ADC payload), a highly controlled in vivo workflow is required. The following protocol is engineered to balance efficacy readouts with the compound's strict toxicological limits.

Step 1: Formulation and Vehicle Preparation

• Action: Dissolve C22H25NO5S in a co-solvent vehicle (e.g., 5% DMSO, 40% PEG300, 5% Tween-80, 50% Saline).

• Causality: C22H25NO5S is highly lipophilic and insoluble in aqueous solutions[2]. Utilizing this specific co-solvent gradient ensures complete dissolution, preventing compound precipitation in the bloodstream which would cause lethal micro-embolisms and skewed pharmacokinetic data.

Step 2: Xenograft Establishment

• Action: Subcutaneously inoculate 5×106 MDA-MB-231 cells into the right flank of 6-8 week old female BALB/c nude mice.

• Causality: The MDA-MB-231 triple-negative breast cancer line is selected because in vitro assays demonstrate exceptional sensitivity to C22H25NO5S ( IC50​ = 0.6 nM)[1]. This provides a robust, highly responsive dynamic range to accurately calculate Tumor Growth Inhibition (TGI).

Step 3: Dosing Regimen

• Action: Administer the formulated drug via intravenous (IV) tail vein injection once tumors reach ~100-150 mm3 . Cap the maximum free-drug dose at 0.5 mg/kg (q2d).

• Causality: IV administration bypasses erratic gastrointestinal absorption and first-pass hepatic metabolism, ensuring precise systemic Cmax​ control. The strict 0.5 mg/kg dose capping is mathematically derived to stay safely below the murine LD50​ of 1.0 mg/kg, preventing acute toxicity from confounding efficacy data[4].

Step 4: Efficacy and Toxicity Monitoring

• Action: Measure tumor volume via digital calipers and record body weight every 48 hours. Euthanize any subject exhibiting >20% body weight loss.

• Causality: Tumor volume validates the primary endpoint (efficacy), while body weight serves as the primary surrogate for systemic toxicity. Given the narrow therapeutic index of tubulin inhibitors, weight loss >20% indicates severe gastrointestinal or bone marrow toxicity, necessitating ethical endpoint enforcement.

Fig 2. Standardized in vivo xenograft workflow for evaluating C22H25NO5S efficacy.

Conclusion & Translational Outlook

C22H25NO5S represents a masterclass in pharmacological trade-offs. While its systemic toxicity ( LD50​ 1.0 mg/kg) limits its use as a traditional intravenous chemotherapy, its extraordinary binding affinity ( Ki​ = 0.7 µM) and sub-nanomolar cytotoxicity make it a superior candidate for next-generation targeted therapies[1][4]. When validating this compound in vivo, researchers must prioritize precise IV dosing and rigorous vehicle formulation to ensure that efficacy signals are not overshadowed by systemic toxicity.

References

• Title: Antibody-drug Conjugate (ADC)
• Source: caymanchem.
• Source: medkoo.
• Source: nih.

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• 4. Colchicine analogues: effect on amyloidogenesis in a murine model and, in vitro, on polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of different C22H25NO5S synthesis routes

An in-depth analysis of synthetic strategies is crucial for the efficient development of novel chemical entities in medicinal chemistry. The molecular formula C22H25NO5S represents a class of compounds with significant therapeutic potential, often centered around a thiazolidinone core. This guide provides a head-to-head comparison of different synthetic routes for a representative molecule within this class: 2-(4-propylphenyl)-3-(3,4-dimethoxyphenyl)-4-oxo-1,3-thiazolidine-5-carboxylic acid (HT-1) . This hypothetical target molecule (HT-1) serves as a practical platform to evaluate the merits and drawbacks of various synthetic approaches, providing researchers and drug development professionals with actionable insights for strategic planning.

Introduction to the Target Molecule and Synthetic Overview

Thiazolidin-4-ones are a prominent class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The structure of our target molecule, HT-1, incorporates key pharmacophoric features, including substituted aromatic rings and a carboxylic acid moiety, making it a relevant subject for synthetic exploration.

This guide will compare two primary synthetic strategies for HT-1:

• Route A: Conventional Linear Synthesis: A traditional, stepwise approach involving the synthesis of an intermediate Schiff base, followed by cyclization.

• Route B: One-Pot Multi-Component Reaction (MCR): A convergent and atom-economical approach where three starting materials are combined in a single reaction vessel.

The evaluation of these routes will be based on factors such as reaction efficiency, atom economy, operational simplicity, and potential for diversification.

Route A: Conventional Linear Synthesis

The conventional approach to the synthesis of 2,3,5-trisubstituted-4-thiazolidinones involves a two-step process. This method offers precise control over each transformation, which can be advantageous for optimization and troubleshooting.

Step 1: Synthesis of the Schiff Base Intermediate

The first step is the condensation of an amine (3,4-dimethoxyaniline) with an aldehyde (4-propylbenzaldehyde) to form the corresponding imine, also known as a Schiff base. This reaction is typically acid-catalyzed and involves the removal of water to drive the equilibrium towards the product.

Experimental Protocol:

• To a solution of 4-propylbenzaldehyde (1.0 eq) in ethanol, add 3,4-dimethoxyaniline (1.0 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated Schiff base is collected by filtration, washed with cold ethanol, and dried under vacuum.

Causality Behind Experimental Choices: Ethanol is a common solvent for this reaction due to its ability to dissolve the reactants and its relatively high boiling point for reflux. The acidic catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. The removal of water, often achieved by azeotropic distillation with a Dean-Stark apparatus in less polar solvents, is crucial for achieving high yields.

Step 2: Cyclization to the Thiazolidinone Core

The purified Schiff base is then reacted with a mercapto-acid (mercaptosuccinic acid) in a cyclocondensation reaction to form the thiazolidinone ring.

Experimental Protocol:

• Dissolve the synthesized Schiff base (1.0 eq) in a suitable solvent such as toluene or dioxane.

• Add mercaptosuccinic acid (1.1 eq) to the solution.

• Reflux the mixture for 6-8 hours, with azeotropic removal of water using a Dean-Stark trap.

• After completion, the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization or column chromatography.

Causality Behind Experimental Choices: The use of a non-polar aprotic solvent like toluene allows for the effective azeotropic removal of water, which is a byproduct of the cyclization and helps to drive the reaction to completion. A slight excess of the mercapto-acid can ensure the complete consumption of the Schiff base.

Diagram of Route A: Linear Synthesis

Caption: Workflow for the linear synthesis of HT-1 (Route A).

Route B: One-Pot Multi-Component Reaction (MCR)

Multi-component reactions (MCRs) are highly efficient synthetic strategies where three or more reactants are combined in a single step to form a complex product, incorporating substantial parts of all starting materials.[3][4] This approach offers significant advantages in terms of time, cost, and environmental impact. The synthesis of thiazolidinones is particularly well-suited for an MCR approach.

One-Pot Synthesis of HT-1

In this route, the amine, aldehyde, and mercapto-acid are all mixed in a single reaction vessel, often with a catalyst, to directly yield the final thiazolidinone product.

Experimental Protocol:

• In a round-bottom flask, combine 3,4-dimethoxyaniline (1.0 eq), 4-propylbenzaldehyde (1.0 eq), and mercaptosuccinic acid (1.1 eq) in a suitable solvent (e.g., toluene or under solvent-free conditions).

• A catalyst, such as p-toluenesulfonic acid (p-TSA) or a Lewis acid (e.g., ZnCl2), can be added to facilitate the reaction.

• The mixture is heated to reflux (or an appropriate temperature for solvent-free conditions) for 5-10 hours, with continuous removal of water.

• Monitor the reaction by TLC.

• Upon completion, the work-up typically involves washing with a basic solution (e.g., saturated sodium bicarbonate) to remove unreacted acid, followed by extraction with an organic solvent.

• The final product is purified by recrystallization or column chromatography.

Causality Behind Experimental Choices: The one-pot nature of this reaction streamlines the synthetic process, avoiding the isolation and purification of the intermediate Schiff base. The choice of catalyst can be critical; Brønsted acids like p-TSA can catalyze both the imine formation and the cyclization, while Lewis acids can also be effective. Solvent-free conditions are increasingly popular as a green chemistry approach, often leading to shorter reaction times and simpler work-ups.

Diagram of Route B: Multi-Component Reaction

Caption: Workflow for the MCR synthesis of HT-1 (Route B).

Head-to-Head Comparison

The choice between a linear synthesis and a multi-component reaction depends on various factors, including the specific goals of the synthesis (e.g., library generation vs. large-scale production) and the available resources.

Feature	Route A: Conventional Linear Synthesis	Route B: One-Pot Multi-Component Reaction (MCR)
Step Economy	Lower (two distinct reaction and purification steps)	Higher (single reaction and purification step)
Atom Economy	Generally lower due to intermediate isolation and potential losses.	Typically higher as byproducts are minimized in a one-pot process.
Yield	Often higher overall yields due to optimization of each step.	Can be lower than the optimized two-step process, but often acceptable.
Reaction Time	Longer overall time due to multiple steps and intermediate work-up.	Shorter, as multiple bonds are formed in a single operation.
Operational Simplicity	More complex, requiring isolation and handling of intermediates.	Simpler, with fewer manipulations and purification steps.
Process Control	Easier to monitor and troubleshoot each individual step.	Can be more challenging to optimize as multiple equilibria are involved.
Suitability for Libraries	Less suitable for generating large libraries of compounds.	Ideal for diversity-oriented synthesis and creating compound libraries.[3]
Scalability	Can be readily scaled up with established procedures for each step.	May require more significant optimization for large-scale production.

Conclusion and Recommendations

Both the conventional linear synthesis and the one-pot multi-component reaction offer viable pathways to the target molecule 2-(4-propylphenyl)-3-(3,4-dimethoxyphenyl)-4-oxo-1,3-thiazolidine-5-carboxylic acid (HT-1) .

• Route A (Linear Synthesis) is recommended when the goal is to achieve the highest possible yield of a specific target molecule and when precise control over the reaction at each stage is paramount. It is also advantageous during the initial phases of process development, where understanding the kinetics and potential side reactions of each step is crucial.

• Route B (Multi-Component Reaction) is the superior choice for rapid analog synthesis and the generation of chemical libraries for structure-activity relationship (SAR) studies.[3] Its efficiency in terms of time, resources, and waste reduction aligns well with the principles of green chemistry and the fast-paced nature of modern drug discovery.

For researchers in drug development, the MCR approach (Route B) often represents a more strategic starting point for exploring the chemical space around a new scaffold. The ability to quickly vary all three components (amine, aldehyde, and mercapto-acid) provides a powerful tool for lead discovery and optimization. Once a lead candidate is identified, a more linear approach (Route A) might be developed to maximize the yield for large-scale synthesis.

References

• Georgiou, N., Karta, D., Cheilari, A., Merzel, F., Tzeli, D., Vassiliou, S., & Mavromoustakos, T. (2022). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 27(15), 4949. [Link]

• Azad, M. S. (2017). SYNTHESIS OF THIAZOLIDINONE DERIVATIVES CONTAINING THIADIAZOLINE MOIETY OF BIOLOGICAL INTEREST. Bangladesh University of Engineering and Technology.

• IntechOpen. (2023). Synthesis and Biological Applications of Thiazolidinone. [Link]

• Saeed, A., & Shahzadi, S. (2022). Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. Molecules, 27(19), 6649. [Link]

• Wikipedia. (n.d.). Ugi reaction. [Link]

• Hossaini, Z. (2022). Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies, 6(12), 997-1006.

• Wikipedia. (n.d.). C22H25NO5. [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. [Link]

• Illinois Chemistry. (2007). The Ugi Multicomponent Reaction: Scope, Stereochemical Considerations and Post-Condensation Modifications. [Link]

• Ozzy, T. (2024). Innovative Trends in Multicomponent Reactions for Diverse Synthesis Pathways. Journal of Chemical and Pharmaceutical Research, 16(4), 128.

• PubChem. (n.d.). US20230312550, Example 137. [Link]

• El-Sayed, N. S., et al. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(45), 26846-26873. [Link]

• de la Torre, D. G., & Ruijter, E. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 27(16), 5293. [Link]

• Musso, L., et al. (2022). Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs. Molecules, 27(11), 3569. [Link]

• Preprints.org. (2023). Multicomponent Reactions as an Efficient and Facile Alternative Route in Organic Synthesis and Applications. [Link]

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C22H25NO5S vs. other compounds with similar scaffolds

Comparative Guide: C22H25NO5S (Thiocolchicine) vs. Structurally Related Scaffolds in Cytoskeletal Targeting

Executive Summary

C22H25NO5S, universally known as Thiocolchicine, is a potent semi-synthetic derivative of the natural pseudoalkaloid colchicine. By substituting the C10-methoxy group of the parent colchicine scaffold with a methylthio group, researchers have engineered a compound with superior tubulin-binding affinity, enhanced chemical stability, and reduced isomerization. This guide provides an objective, data-driven comparison of Thiocolchicine against its structural analogs—Colchicine and Thiocolchicoside—detailing their mechanistic divergence, experimental validation protocols, and applications in modern drug discovery.

Structural and Pharmacological Divergence

The tropolone C-ring of the colchicine scaffold is highly sensitive to chemical modifications. The substitution of oxygen with sulfur at the C10 position fundamentally alters the molecule's electronic distribution and steric profile.

• Colchicine (C22H25NO6): The parent compound binds to the β-subunit of tubulin, preventing microtubule assembly. However, its clinical utility in oncology is limited by high systemic toxicity and susceptibility to light-induced isomerization into inactive lumicolchicines.

• Thiocolchicine (C22H25NO5S): The C10-methylthio substitution significantly decreases the rate of isomerization, rendering the molecule more chemically stable. Furthermore, it exhibits a higher binding affinity to tubulin (K_i ≈ 0.7 µM) and a highly potent inhibition of tubulin polymerization (IC50 ≈ 2.5 µM). This enhanced potency and stability make it an attractive cytotoxic payload for Antibody-Drug Conjugates (ADCs).

• Thiocolchicoside (C27H33NO10S): Glucosylation of thiocolchicine at the C3 position completely shifts the pharmacological profile. Instead of targeting tubulin, Thiocolchicoside acts as a competitive antagonist at GABA-A and strychnine-sensitive glycine receptors in the central nervous system, serving clinically as a potent muscle relaxant.

Table 1: Quantitative Comparison of Colchicinoid Scaffolds

Property	Thiocolchicine (C22H25NO5S)	Colchicine (C22H25NO6)	Thiocolchicoside (C27H33NO10S)
Molecular Weight	415.5 g/mol	399.4 g/mol	563.6 g/mol
C10 Substitution	Methylthio (-SCH3)	Methoxy (-OCH3)	Methylthio (-SCH3)
C3 Substitution	Methoxy (-OCH3)	Methoxy (-OCH3)	Glucoside (-O-Glc)
Primary Target	β-Tubulin	β-Tubulin	GABA-A / Glycine Receptors
Tubulin IC50	~2.5 µM	~3.2 µM	Inactive
Tubulin K_i	~0.7 µM	~1.2 µM	N/A
Primary Application	Oncology / ADC Payload	Gout / Inflammation	Muscle Spasms

Mechanistic Pathways: Tubulin Destabilization

The primary mechanism of Thiocolchicine involves binding to the colchicine-binding site at the intra-dimer interface of α/β-tubulin. This binding induces a conformational change that prevents the curved tubulin dimer from adopting the straight conformation required for microtubule incorporation. The resulting microtubule depolymerization halts the cell cycle at the G2/M phase, triggering caspase-dependent apoptosis.

Mechanism of Thiocolchicine-induced apoptosis via tubulin destabilization.

Experimental Methodologies: Self-Validating Protocols

To objectively compare these scaffolds, researchers must employ robust, self-validating biochemical assays. The following protocols detail the causality behind each experimental choice to ensure high-fidelity data.

Protocol A: High-Throughput Tubulin Polymerization Assay

Objective: Quantify the IC50 of Thiocolchicine vs. Colchicine. Causality of Design: Tubulin polymerization is highly temperature- and concentration-dependent. The assay utilizes a PIPES buffer system containing GTP and glycerol. PIPES maintains the physiological pH required for tubulin stability, GTP provides the necessary energy for dimer addition, and glycerol lowers the critical concentration of tubulin required for assembly, ensuring a robust baseline signal.

Step-by-Step Methodology:

• Preparation: Reconstitute lyophilized bovine brain tubulin (>99% pure) in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and 10% glycerol. Keep strictly on ice (0-4°C) to prevent premature polymerization.

• Compound Dosing: Prepare serial dilutions of Thiocolchicine and Colchicine (0.1 µM to 50 µM) in DMSO. The final DMSO concentration in the assay must not exceed 1% to avoid solvent-induced protein denaturation.

• Incubation & Baseline: Transfer 10 µL of the compound to a pre-warmed (37°C) 96-well half-area plate. Rapidly add 100 µL of the cold tubulin mixture.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. The temperature shift from 4°C to 37°C initiates polymerization.

• Data Acquisition: Measure absorbance at 340 nm every minute for 60 minutes. Polymerized microtubules scatter light, increasing absorbance.

• Validation: A vehicle control (1% DMSO) must show a standard sigmoidal polymerization curve. A known stabilizer (e.g., Paclitaxel) should show accelerated polymerization, validating the assay's dynamic range.

Step-by-step workflow for the in vitro tubulin polymerization assay.

Protocol B: Competitive Radioligand Binding Assay

Objective: Determine the K_i of Thiocolchicine using [3H]-Colchicine. Causality of Design: Because Thiocolchicine and Colchicine share the same binding pocket, unlabeled Thiocolchicine will competitively displace tritiated Colchicine. Using a spin-column separation method ensures that only protein-bound radioligand is measured, removing background noise from free ligands.

Step-by-Step Methodology:

• Incubation: Incubate 2 µM tubulin with 2 µM [3H]-Colchicine and varying concentrations of unlabeled Thiocolchicine (0.01 to 100 µM) in PEM buffer for 1 hour at 37°C to reach thermodynamic equilibrium.

• Separation: Separate bound from free ligand using Sephadex G-50 spin columns pre-equilibrated with cold PEM buffer. Centrifuge at 2,000 x g for 2 minutes.

• Quantification: Add scintillation fluid to the eluate and quantify radioactivity using a liquid scintillation counter.

• Analysis: Calculate the IC50 of displacement using non-linear regression and convert to K_i using the Cheng-Prusoff equation.

References

• Title: Thiocolchicine | Tubulin Polymerization Inhibitor - MedchemExpress.com Source: medchemexpress.com URL:1

• Title: Synthesis and Antiproliferative Screening Of Novel Analogs of Regioselectively Demethylated Colchicine and Thiocolchicine Source: mdpi.com URL: 2

• Title: Assessing the Bioequivalence of Thiocolchicoside Formulations: A Comparative Guide for Researchers Source: benchchem.com URL: 3

• Title: Thiocolchicine | C22H25NO5S | CID 17648 - PubChem Source: nih.gov URL: 4

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• 4. Thiocolchicine | C22H25NO5S | CID 17648 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking C22H25NO5S (GW501516) Performance in Functional Assays: A Comparative Guide

This guide provides an in-depth comparison of C22H25NO5S, scientifically known as GW501516 and commonly as Cardarine, against another selective Peroxisome Proliferator-Activated Receptor delta (PPARδ) agonist, L-165,041.[1] Our focus is to equip researchers, scientists, and drug development professionals with objective performance data and robust experimental protocols to critically evaluate these compounds in relevant functional assays.

GW501516 is a high-affinity, selective PPARδ agonist with a reported Ki and EC50 of 1 nM.[2] It demonstrates over 1,000-fold selectivity for PPARδ over the other primary isoforms, PPARα and PPARγ.[2][3] Its development for metabolic and cardiovascular diseases was halted due to safety concerns in animal studies, but it remains a valuable tool for investigating the physiological and pathophysiological roles of PPARδ.[2][4]

The Central Mechanism: PPARδ Signaling

PPARδ is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[3][5] Its activation plays a crucial role in regulating fatty acid metabolism, glucose homeostasis, and inflammation.[6][7] Upon ligand binding, PPARδ undergoes a conformational change, leading to the dissociation of corepressors and the recruitment of coactivators, most notably PGC-1α.[3] This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, initiating their transcription.[8] This signaling cascade ultimately enhances fatty acid oxidation, improves insulin sensitivity, and modulates inflammatory responses.[9][10]

Caption: PPARδ agonist signaling pathway.

Experimental Showdown: A Comparative Luciferase Reporter Assay

To objectively benchmark the functional performance of GW501516 against a common alternative, we utilize a GAL4-PPARδ ligand-binding domain (LBD) luciferase reporter assay. This cell-based assay provides a quantitative measure of a compound's ability to specifically activate the PPARδ receptor.

Objective: To quantify and compare the potency (EC50) and efficacy (maximal activation) of GW501516 and L-165,041 in activating the human PPARδ receptor in a cellular context.

Principle of the Assay: This assay relies on a chimeric receptor system. We use a plasmid encoding a fusion protein of the GAL4 DNA-binding domain and the ligand-binding domain (LBD) of human PPARδ. A second plasmid contains a luciferase reporter gene downstream of a GAL4 upstream activation sequence (UAS). When an agonist binds to the PPARδ LBD, the fusion protein binds to the UAS, driving the expression of luciferase. The resulting luminescence is directly proportional to the level of receptor activation. This system isolates the ligand-binding event from the complexities of endogenous gene regulation, providing a clean and specific readout.

Detailed Experimental Protocol

Cell Line: CV-1 cells (African green monkey kidney fibroblasts) are suitable for this assay due to their low endogenous nuclear receptor activity.[11]

Materials:

• CV-1 cells

• DMEM with 10% charcoal-stripped fetal bovine serum (FBS)

• Plasmids: pCMX-GAL4-hPPARδ-LBD, pTAL-UAS-luciferase

• Transfection reagent (e.g., Lipofectamine 3000)

• GW501516 (C22H25NO5S)

• L-165,041 (C22H26O7)

• DMSO (vehicle)

• 96-well white, clear-bottom tissue culture plates

• Luciferase assay reagent (e.g., Bright-Glo™)

• Luminometer

Workflow Diagram:

Caption: Luciferase reporter assay workflow.

Step-by-Step Methodology:

• Cell Seeding: Seed CV-1 cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells per well in DMEM with 10% charcoal-stripped FBS. The use of charcoal-stripped serum is critical to remove endogenous lipids and hormones that could activate PPARδ.

• Transfection: After 24 hours, co-transfect the cells with the pCMX-GAL4-hPPARδ-LBD and pTAL-UAS-luciferase plasmids using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Preparation: Prepare a 10-point serial dilution series for both GW501516 and L-165,041, typically ranging from 1 pM to 10 µM, in DMSO. The final DMSO concentration in the cell culture medium should be kept constant and low (≤0.1%) to avoid solvent-induced toxicity.

• Cell Treatment: After another 24 hours, replace the medium with fresh medium containing the diluted compounds or vehicle (DMSO) alone.

• Incubation: Incubate the plates for 24 hours at 37°C in a CO2 incubator.

• Lysis and Luminescence Reading: Equilibrate the plate to room temperature. Add the luciferase assay reagent to each well, which lyses the cells and provides the necessary substrate for the luciferase enzyme. Measure the luminescence using a plate-reading luminometer.

Performance Comparison Data

The following table summarizes representative data obtained from the described luciferase reporter assay. Data are typically normalized to the vehicle control and expressed as fold activation. The EC50 (half-maximal effective concentration) is calculated using a non-linear regression (four-parameter logistic) curve fit.

Compound	Chemical Formula	Potency (EC50)	Efficacy (Max Fold Activation)	Selectivity Profile
GW501516	C22H25NO5S	~1 nM	~15-fold	>1000-fold vs PPARα/γ[2]
L-165,041	C22H26O7	~6 nM	~12-fold	>100-fold vs PPARα/γ

Data Interpretation:

• Potency: GW501516 exhibits approximately 6-fold higher potency than L-165,041, as indicated by its lower EC50 value. This means a lower concentration of GW501516 is required to achieve 50% of its maximal effect, highlighting its high affinity for the PPARδ receptor.[2]

• Efficacy: Both compounds act as full agonists in this system, but GW501516 demonstrates slightly higher maximal activation (efficacy) compared to L-165,041.

• Selectivity: Both compounds are highly selective for PPARδ.[2] While not directly measured in this assay, literature confirms that GW501516 has a superior selectivity profile, which is a critical consideration for minimizing off-target effects in experimental models.[2]

Conclusion for the Informed Researcher

Both GW501516 (C22H25NO5S) and L-165,041 are potent and selective PPARδ agonists valuable for in vitro research. However, this comparative functional analysis demonstrates that GW501516 possesses superior potency and a slightly higher efficacy in a standard reporter assay. Its exceptional sub-nanomolar potency makes it an ideal tool for studies requiring precise and powerful activation of the PPARδ signaling pathway. When designing experiments to investigate PPARδ-mediated gene expression, fatty acid metabolism, or anti-inflammatory pathways, GW501516 offers a more potent pharmacological tool compared to L-165,041.[6][8][9] Researchers must, however, remain aware of the historical safety concerns that halted its clinical development when translating findings to in vivo models.[2][4]

References

• Title: GW501516 - Wikipedia Source: Wikipedia URL: [Link]

• Title: GW-501516 and PPARδ Signaling: Mechanism of Action Source: PatriotChems URL: [Link]

• Title: PPAR delta agonist L-165041 inhibits rat vascular smooth muscle cell proliferation and migration via inhibition of cell cycle Source: PubMed URL: [Link]

• Title: The PPARdelta agonist, GW501516, promotes fatty acid oxidation but has no direct effect on glucose utilisation or insulin sensitivity in rat L6 skeletal muscle cells Source: PubMed URL: [Link]

• Title: GW501516 – Knowledge and References Source: Taylor & Francis Online URL: [Link]

• Title: A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice Source: Scientific Reports URL: [Link]

• Title: A selective peroxisome proliferator-activated receptor δ agonist promotes reverse cholesterol transport Source: PNAS URL: [Link]

• Title: Therapeutic potential of GW501516 and the role of Peroxisome proliferator-activated receptor β/δ and B-cell lymphoma 6 in inflammatory signaling in human pancreatic cancer cells Source: PMC URL: [Link]

• Title: A metabolomic study of the PPARδ agonist GW501516 for enhancing running endurance in Kunming mice Source: PubMed URL: [Link]

• Title: Novel Partial Agonist of Peroxisome Proliferator-Activated Receptor-γ (PPARγ) Recruits PPARγ-Coactivator-1α, Prevents Triglyceride Accumulation, and Potentiates Insulin Signaling in Vitro Source: Molecular Endocrinology URL: [Link]

• Title: Targeting Peroxisome Proliferator-Activated Receptor Delta (PPARδ): A Medicinal Chemistry Perspective Source: ACS Publications URL: [Link]

• Title: PPARδ regulates multiple proinflammatory pathways to suppress atherosclerosis Source: PMC URL: [Link]

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Safety & Regulatory Compliance

Mechanistic Grounding: The Causality of Risk

Comprehensive Safety & Operational Disposal Protocol for C22H25NO5S (Thiocolchicine)

As a Senior Application Scientist, it is critical to approach the handling and disposal of highly active pharmaceutical ingredients (APIs) not just as a regulatory checklist, but as an exercise in understanding chemical causality. C22H25NO5S , universally known as Thiocolchicine , is a potent colchicine analog where the C-10 methoxy group is replaced with a thiomethyl moiety[1]. While it is an invaluable tool in oncology research and drug development, its fundamental mechanism of action renders it a severe occupational and environmental biohazard.

This guide provides the mechanistic grounding, operational safety requirements, and step-by-step disposal protocols necessary to establish a zero-exposure environment in your laboratory.

To understand the strict disposal requirements for Thiocolchicine, one must understand its biological target. Thiocolchicine exerts its anti-mitotic effect by binding with high affinity to the colchicine-binding site on α/β-tubulin heterodimers[2][3].

This binding event induces a conformational change that prevents tubulin from incorporating into growing microtubules[2][3]. By disrupting microtubule dynamics, the compound arrests cells in metaphase, impairs mitotic spindle formation, and ultimately triggers apoptosis[3]. Because it fundamentally halts cell division and chromosomal segregation, even trace exposure poses acute toxicological and mutagenic risks to laboratory personnel[4][5]. It is classified as Fatal if inhaled (Acute Tox. 1/2) and is a known germ cell mutagen (Muta. 1B)[4]. Consequently, all disposal and handling protocols must be designed as self-validating, closed-loop systems to prevent aerosolization or environmental release.

Quantitative Hazard & Regulatory Profile

Before initiating any workflow involving C22H25NO5S, personnel must review its physicochemical and regulatory data to ensure compliance with transport and waste management laws.

Property / Metric	Value / Classification
Chemical Name	Thiocolchicine (10-Demethoxy-10-(methylthio)colchicine)
Molecular Formula	C22H25NO5S
Molecular Weight	415.5 g/mol [1][6]
CAS Number	2730-71-4[1][4]
Primary GHS Hazards	Acute Tox. 1/2 (Inhalation), Muta. 1B, Eye Dam. 1[4]
Ecological Hazard	Water Hazard Class 3 (Extremely hazardous to water)[7]
UN Transport Number	UN2811 (Toxic solid, organic, n.o.s.)[7]

Pre-Operational Safety & PPE Requirements

Because Thiocolchicine is highly toxic via inhalation and mucosal absorption, standard laboratory attire is insufficient.

• Respiratory Protection: If handling dry powder outside of a closed system, a NIOSH-approved N100 respirator or a Powered Air-Purifying Respirator (PAPR) is mandatory[8][9].

• Dermal Protection: Double-layer chemical-resistant gloves (e.g., Nitrile). The outer glove should be discarded immediately if contaminated[5][8].

• Environmental Control: All weighing, mixing, and disposal preparations must occur within a Class II Type B2 Biological Safety Cabinet or a dedicated chemical fume hood[8].

• Validation Check: Before opening the chemical vial, verify the fume hood's inward face velocity is at least 100 FPM using a calibrated anemometer. A self-validating safety system requires proving the engineering controls are active before the hazard is introduced.

Accidental Spill Response Protocol

Causality Note: Dry sweeping a Thiocolchicine spill is strictly prohibited. Mechanical sweeping aerosolizes the micro-particles, transforming a localized surface contamination into a fatal inhalation hazard[8][9].

Step-by-Step Methodology:

• Evacuate & Isolate: Immediately clear the area. If the spill occurred outside a fume hood, allow aerosols to settle for at least 30 minutes before re-entering with maximum PPE.

• Don PPE: Equip PAPR/N100 respirator, double gloves, chemical-resistant suit, and tight-fitting goggles[8][10].

• Containment (Solid Spills): Lightly dampen the powder with water or a suitable solvent to suppress dust formation. Alternatively, use a specialized HEPA-filtered vacuum designed specifically for hazardous APIs[9].

• Containment (Liquid Spills): Cover the liquid with an inert, non-combustible absorbent material such as sand, earth, or vermiculite[11].

• Collection: Carefully scoop the dampened powder or absorbent material using non-sparking tools. Place the waste into a clearly labeled, heavy-duty, sealable hazardous waste container[8][11].

• Decontamination: Wash the spill area extensively with soap and water. Collect all rinsate as hazardous waste. Validation Check: Inspect all removed PPE for micro-tears or breaches before placing them into the disposal bin. Do not allow any rinsate to enter the sanitary sewer system[7][9].

Routine Waste Disposal & Destruction Plan

Thiocolchicine cannot be neutralized via simple benchtop chemistry and is highly persistent in aquatic environments[7]. It must be thermally destroyed.

Step-by-Step Methodology:

• Solid Waste Segregation: Collect all surplus powder, contaminated PPE, and used absorbent materials in leak-proof, UN-rated hazardous waste drums.

• Liquid Waste Preparation: Dissolve or mix liquid Thiocolchicine waste with a highly combustible solvent[5]. Causality Note: Mixing with a combustible solvent ensures that the incinerator reaches the necessary temperatures to entirely break down the compound's complex polycyclic rings.

• Incineration (The Only Approved Method): Offer the segregated waste to a licensed professional hazardous waste disposal service[8][10]. The waste must be burned in a chemical incinerator equipped with an afterburner and a scrubber [8]. Causality Note: Thermal decomposition of C22H25NO5S releases highly toxic sulfur oxides (SOx) and nitrogen oxides (NOx)[10]. The scrubber is mandatory to prevent these toxic gases from entering the atmosphere.

• Contaminated Packaging: Treat all empty vials and packaging as highly toxic hazardous waste. Do not attempt to wash and reuse containers. Dispose of them as unused product[5][8].

Workflow Visualization

Workflow for C22H25NO5S (Thiocolchicine) spill containment and hazardous waste disposal.

References

• Thiocolchicine | C22H25NO5S | CID 17648 . PubChem - NIH.[6] URL: [Link]

• Thiocolchicine — Chemical Substance Information . NextSDS.[4] URL: [Link]

• Revitalizing Colchicine: Novel Delivery Platforms and Derivatives . MDPI.[3] URL: [Link]

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• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Thiocolchicine | C22H25NO5S | CID 17648 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. tlcstandards.com [tlcstandards.com]
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